(16R)-Dihydrositsirikine

Core Science & Biosynthesis

An In-depth Technical Guide to (16R)-Dihydrositsirikine: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

(16R)-Dihydrositsirikine is a monoterpenoid indole alkaloid belonging to the Corynanthe class.[1] As a member of this extensive family of natural products, it shares a common biosynthetic origin and structural framework with numerous other bioactive compounds. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and potential biological activities of (16R)-Dihydrositsirikine, based on available scientific literature. While specific experimental data for this particular alkaloid is limited, this guide draws upon information from closely related compounds and the broader class of Corynanthe alkaloids to offer valuable insights for researchers in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Identification

(16R)-Dihydrositsirikine is characterized by a pentacyclic core structure, typical of Corynanthe alkaloids. The systematic IUPAC name for this compound is methyl (2R)-2-[(2S,3R,12bS)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-hydroxypropanoate.[2] Its chemical identity is further defined by its unique stereochemistry at position 16, designated as (16R).

Key structural identifiers are summarized below:

Identifier	Value
IUPAC Name	methyl (2R)-2-[(2S,3R,12bS)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-hydroxypropanoate[2]
Synonyms	18,19-Dihydro-16(R)-sitsirikine, Dihydrositsirikine[2]
CAS Number	6519-26-2[3]
Molecular Formula	C₂₁H₂₈N₂O₃[3]
Canonical SMILES	CC[C@H]1CN2CCC3=C([C@H]2C[C@@H]1--INVALID-LINK--C(=O)OC)NC4=CC=CC=C34[2]
InChI	InChI=1S/C21H28N2O3/c1-3-13-11-23-9-8-15-14-6-4-5-7-18(14)22-20(15)19(23)10-16(13)17(12-24)21(25)26-2/h4-7,13,16-17,19,22,24H,3,8-12H2,1-2H3/t13-,16-,17-,19-/m0/s1[3]
InChIKey	UHOKSUGCIDKRQZ-UHEFJODHSA-N[3]

Physicochemical Properties

The physicochemical properties of (16R)-Dihydrositsirikine are crucial for its handling, formulation, and potential as a drug candidate. The available data, including some predicted values, are presented in the following table.

Property	Value	Source
Molecular Weight	356.47 g/mol	[3]
Physical State	Powder	[3]
Melting Point	215 °C	[3]
Boiling Point (Predicted)	547.5 ± 45.0 °C	[3]
Density (Predicted)	1.24 ± 0.1 g/cm³	[3]
pKa (Predicted)	14.30 ± 0.10	[3]
XLogP3	2.7	[2]
Hydrogen Bond Donor Count	2	[2]
Hydrogen Bond Acceptor Count	4	[2]
Rotatable Bond Count	5	[2]
Topological Polar Surface Area	65.6 Ų	[2]

Experimental Protocols: Isolation from Natural Sources

General Protocol for Alkaloid Extraction from Catharanthus roseus Cell Cultures [4][5]

• Harvesting and Drying: Harvest the cell biomass from the suspension culture by filtration. The collected cells are then dried to a constant weight, typically in an oven at a controlled temperature (e.g., 50-60 °C) or by freeze-drying.

• Extraction:

  • The dried and powdered cell biomass is extracted with a suitable organic solvent, most commonly methanol.[4][5]

  • The extraction can be performed by maceration (soaking) or using techniques like sonication to enhance efficiency.[6]

  • The process is typically repeated multiple times to ensure exhaustive extraction of the alkaloids.

• Acid-Base Extraction for Purification:

  • The crude methanolic extract is concentrated under reduced pressure.

  • The residue is then subjected to an acid-base liquid-liquid extraction. The extract is acidified (e.g., with dilute HCl or citric acid) to protonate the basic alkaloids, rendering them water-soluble.[7][8]

  • This acidic aqueous solution is then washed with a non-polar organic solvent (e.g., hexane or diethyl ether) to remove neutral and weakly basic impurities.[9]

  • The aqueous layer is then made alkaline (e.g., with NH₄OH) to deprotonate the alkaloids, making them soluble in organic solvents.[8]

  • The free-base alkaloids are then extracted into a water-immiscible organic solvent such as dichloromethane or ethyl acetate.[7]

• Chromatographic Separation:

  • The crude alkaloid extract is then subjected to various chromatographic techniques for the separation and purification of individual compounds.

  • These techniques may include column chromatography over silica gel or alumina, preparative thin-layer chromatography (TLC), and high-performance liquid chromatography (HPLC).[10]

  • The selection of the chromatographic method and solvent system is crucial for the successful isolation of (16R)-Dihydrositsirikine from a complex mixture of other alkaloids.

A generalized workflow for the isolation of alkaloids from a plant source.

Biological Activities of Corynanthe Alkaloids

While specific studies on the biological activities of (16R)-Dihydrositsirikine are scarce, the broader class of Corynanthe alkaloids, to which it belongs, exhibits a wide range of pharmacological effects.[1] A comprehensive review of this class of compounds highlights several key areas of biological activity that may be relevant for (16R)-Dihydrositsirikine.

Potential Biological Activities:

• Antimicrobial Activity: Various Corynanthe alkaloids have demonstrated antibacterial and antifungal properties.[1] Extracts from Corynanthe pachyceras, a plant rich in these alkaloids, have shown activity against several bacterial strains and the ability to modulate bacterial multidrug resistance.[11]

• Cytotoxic Activity: Some Corynanthe alkaloids have been investigated for their cytotoxic effects against cancer cell lines.[12] For instance, certain alkaloids from Corynanthe pachyceras showed low to moderate cytotoxicity against human cancer cell lines.[1][13]

• Antiviral and Antimalarial Effects: The Corynanthe alkaloid family has been a source of compounds with potential antiviral and antimalarial activities.[1]

• Neurological and Cardiovascular Effects: Many Corynanthe alkaloids are known to interact with the central nervous and cardiovascular systems, exhibiting activities such as nerve excitation, muscle-relaxant, and vasorelaxant effects.[1]

It is important to note that these are general activities of the Corynanthe alkaloid class, and the specific biological profile of (16R)-Dihydrositsirikine remains to be elucidated through dedicated research.

A simplified diagram illustrating a potential mechanism of cytotoxic action for alkaloids.

Conclusion

(16R)-Dihydrositsirikine is a member of the diverse and pharmacologically significant Corynanthe family of indole alkaloids. While its chemical structure and physicochemical properties are reasonably well-documented, a significant gap exists in the scientific literature regarding its specific biological activities and detailed experimental protocols for its synthesis and isolation. The information presented in this technical guide, based on available data for the parent compound and its congeners, provides a valuable starting point for researchers interested in exploring the therapeutic potential of this natural product. Further investigation is warranted to fully characterize the pharmacological profile of (16R)-Dihydrositsirikine and to develop efficient methods for its production, which will be crucial for advancing its potential applications in medicine and drug development.

References

• 1. Phytochemistry and biological activities of corynanthe alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. biosciencejournals.com [biosciencejournals.com]
• 5. openaccesspub.org [openaccesspub.org]
• 6. mdpi.com [mdpi.com]
• 7. Isolation and Characterization of Antineoplastic Alkaloids from Catharanthus Roseus L. Don. Cultivated in Egypt - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uobabylon.edu.iq [uobabylon.edu.iq]
• 9. quora.com [quora.com]
• 10. US4831133A - Extraction of alkaloids of Catharanthus roseus tissue - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Leishmanicidal, antiplasmodial and cytotoxic activity of indole alkaloids from Corynanthe pachyceras - PubMed [pubmed.ncbi.nlm.nih.gov]

(16R)-Dihydrositsirikine: A Technical Guide to Its Natural Source, Isolation, and Potential Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

(16R)-Dihydrositsirikine is a Corynanthe-type indole alkaloid found as a minor constituent in the medicinal plant Catharanthus roseus (L.) G. Don. This technical guide provides a comprehensive overview of the current knowledge regarding its natural source, proposed isolation methodologies, and the broader context of the pharmacological potential of related alkaloids. Due to its status as a minor alkaloid, specific quantitative and detailed pharmacological data for (16R)-Dihydrositsirikine are limited. This document compiles available information and infers potential protocols and activities based on closely related compounds and general phytochemical practices for C. roseus.

Natural Source and Biosynthesis

(16R)-Dihydrositsirikine is a naturally occurring alkaloid identified in Catharanthus roseus, a plant renowned for its production of pharmaceutically important terpenoid indole alkaloids (TIAs), including the anticancer agents vinblastine and vincristine. While present in the whole plant, (16R)-Dihydrositsirikine and its isomers, such as (16R)-isositsirikine, have been notably reported in cell suspension cultures of C. roseus.

The biosynthesis of (16R)-Dihydrositsirikine is understood to be part of the complex TIA pathway. A likely biosynthetic precursor is geissoschizine, which can be enzymatically converted to (16R)-isositsirikine within C. roseus cell-free extracts. Subsequent reduction of the vinyl group of isositsirikine would yield dihydrositsirikine.

Figure 1: Proposed biosynthetic pathway for (16R)-Dihydrositsirikine.

Isolation and Purification Protocols

A specific, detailed protocol for the isolation of (16R)-Dihydrositsirikine from Catharanthus roseus has not been extensively published. However, based on general methods for the extraction and purification of minor indole alkaloids from this plant, a multi-step protocol can be proposed.

General Experimental Workflow

The isolation process typically involves extraction of the plant material, followed by acid-base partitioning to enrich the alkaloid fraction, and subsequent chromatographic separation to isolate the target compound.

Figure 2: General workflow for the isolation of (16R)-Dihydrositsirikine.

Detailed Methodologies

2.2.1. Plant Material and Extraction

• Preparation: Dried and powdered leaves, stems, or lyophilized cell culture of C. roseus are used as the starting material.

• Extraction: The powdered material is extracted exhaustively with methanol or ethanol at room temperature or under reflux. The solvent is then evaporated under reduced pressure to yield a crude extract.

2.2.2. Acid-Base Partitioning

• Acidification: The crude extract is dissolved in an aqueous acidic solution (e.g., 2% tartaric acid or 5% acetic acid) to protonate the alkaloids, rendering them water-soluble.

• Defatting: The acidic solution is washed with a nonpolar solvent (e.g., n-hexane or diethyl ether) to remove fats and other non-alkaloidal compounds.

• Basification and Extraction: The aqueous layer is then made alkaline (pH 9-10) with a base (e.g., ammonia solution or sodium carbonate) to deprotonate the alkaloids. The free-base alkaloids are then extracted into an organic solvent such as dichloromethane or ethyl acetate.

• Concentration: The organic solvent is evaporated to yield a crude alkaloid mixture.

2.2.3. Chromatographic Separation

• Column Chromatography: The crude alkaloid mixture is subjected to column chromatography on silica gel. A gradient elution system, starting with a nonpolar solvent and gradually increasing the polarity (e.g., n-hexane -> n-hexane/ethyl acetate -> ethyl acetate -> ethyl acetate/methanol), is employed to separate the alkaloids based on their polarity. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing compounds with similar TLC profiles to known Corynanthe alkaloids are further purified by preparative HPLC on a C18 reverse-phase column. A mobile phase consisting of a mixture of acetonitrile and water or methanol and water, often with a modifier like formic acid or trifluoroacetic acid, is used for elution. The eluent is monitored by a UV detector, and the peak corresponding to (16R)-Dihydrositsirikine is collected.

Quantitative Data

Alkaloid	Plant Part	Concentration Range (mg/g dry weight)	Analytical Method
Catharanthine	Leaves	0.1 - 1.0	HPLC, LC-MS
Vindoline	Leaves	0.5 - 3.0	HPLC, LC-MS
Ajmalicine	Roots	0.2 - 0.8	HPLC, LC-MS
Serpentine	Roots	0.1 - 0.5	HPLC, LC-MS
(16R)-Dihydrositsirikine	Not Reported	Likely < 0.01	LC-MS (projected)

Table 1: Representative concentrations of major indole alkaloids in Catharanthus roseus. The concentration for (16R)-Dihydrositsirikine is an estimate based on its classification as a minor alkaloid.

Potential Biological Activities and Signaling Pathways

Direct pharmacological studies on (16R)-Dihydrositsirikine are currently lacking. However, its structural similarity to other Corynanthe alkaloids suggests potential areas for investigation. Corynanthe alkaloids are known to exhibit a wide range of biological activities.

Potential Areas of Pharmacological Investigation:

• Cardiovascular Effects: Many Corynanthe alkaloids, such as yohimbine and ajmalicine, interact with adrenergic receptors and can have effects on blood pressure and heart rate.

• Central Nervous System (CNS) Activity: Some alkaloids in this class exhibit CNS stimulant or depressant effects.

• Antimicrobial Activity: Alkaloids are a well-known class of natural products with antimicrobial properties.

• Antiproliferative Activity: Given that C. roseus is a source of potent anticancer agents, minor alkaloids from this plant are also of interest for their potential cytotoxic effects.

Figure 3: Hypothetical signaling pathways for (16R)-Dihydrositsirikine.

Conclusion and Future Directions

(16R)-Dihydrositsirikine represents one of the many minor alkaloids from Catharanthus roseus that remain largely unexplored. While its natural source is established, detailed isolation protocols and quantitative data are needed. Future research should focus on the development of efficient isolation techniques to obtain sufficient quantities of the pure compound for comprehensive pharmacological evaluation. Elucidating its biological activities and potential mechanisms of action could uncover new therapeutic leads from this well-known medicinal plant. The semi-synthetic route from geissoschizine also presents a viable option for producing this compound for further study.

Unveiling (16R)-Dihydrositsirikine: A Technical Guide on its Discovery, History, and Scientific Significance

(16R)-Dihydrositsirikine , a member of the Corynanthe class of indole alkaloids, is a natural product isolated from the medicinal plant Catharanthus roseus (L.) G. Don (formerly Vinca rosea Linn.). This technical guide provides a comprehensive overview of its discovery, structural elucidation, and what is currently known about its biological activities, aimed at researchers, scientists, and drug development professionals.

Discovery and Structural Elucidation

The initial discovery and structural characterization of dihydrositsirikine, along with the related alkaloids sitsirikine and isositsirikine, were first reported in a seminal 1966 paper by J. P. Kutney and R. T. Brown. This foundational work laid the groundwork for understanding this specific subgroup of Catharanthus alkaloids. These compounds were isolated from the leaves of Catharanthus roseus, a plant renowned for its rich diversity of bioactive molecules, including the potent anticancer agents vinblastine and vincristine.[1][2]

The structural elucidation of (16R)-Dihydrositsirikine and its isomers was achieved through a combination of spectroscopic techniques available at the time, which likely included UV, IR, and NMR spectroscopy, as well as mass spectrometry. The "16R" designation in its name refers to the specific stereochemical configuration at the 16th carbon position of the molecule.

(16R)-Dihydrositsirikine is structurally related to other isomers, such as the isositsirikines. Research has shown that (16R)-Isositsirikine can be biosynthesized from geissoschizine in cell-free extracts of Catharanthus roseus callus cultures. Further investigations into C. roseus cell suspension cultures led to the isolation of (16R)-19,20-E-isositsirikine and (16R)-19,20-Z-isositsirikine. This highlights the intricate biosynthetic pathways within the plant that lead to a variety of related alkaloid structures.

Physicochemical Data

A summary of the key physicochemical properties of (16R)-Dihydrositsirikine is presented in the table below.

Property	Value	Source
Molecular Formula	C₂₁H₂₈N₂O₃	[3]
Molecular Weight	356.47 g/mol	[4]
CAS Number	6519-26-2	[4]
Appearance	Powder	-
Melting Point	215 °C	[4]
Predicted Boiling Point	547.5±45.0 °C	[4]
Predicted Density	1.24±0.1 g/cm³	[4]
Predicted pKa	14.30±0.10	[4]

Experimental Protocols

General Isolation Procedure for Catharanthus roseus Alkaloids:

A typical isolation workflow for obtaining alkaloids like (16R)-Dihydrositsirikine from Catharanthus roseus would involve the following key steps:

• Extraction: Dried and powdered plant material (leaves) is subjected to extraction with a suitable organic solvent, such as methanol or ethanol, often employing techniques like maceration or Soxhlet extraction.

• Acid-Base Partitioning: The crude extract is then subjected to an acid-base extraction to separate the basic alkaloids from neutral and acidic components. The extract is acidified to protonate the alkaloids, making them soluble in the aqueous layer. The aqueous layer is then basified, and the free-base alkaloids are extracted back into an organic solvent.

• Chromatographic Separation: The resulting alkaloid-rich fraction is then subjected to various chromatographic techniques for separation and purification of individual compounds. These techniques may include:

  • Column Chromatography (using silica gel or alumina)

  • Thin-Layer Chromatography (TLC) for monitoring separation

  • High-Performance Liquid Chromatography (HPLC) for final purification.

The workflow for this generalized isolation process is depicted in the diagram below.

Generalized workflow for the isolation of alkaloids from Catharanthus roseus.

Synthesis

Detailed, specific protocols for the total synthesis of (16R)-Dihydrositsirikine are not prominently available in the reviewed literature. The synthesis of such complex, stereochemically rich natural products often involves multi-step sequences that are challenging to develop. General synthetic strategies for related indole alkaloids could potentially be adapted, but a dedicated synthesis for this particular stereoisomer has not been widely reported.

Biological Activity

The biological activity of (16R)-Dihydrositsirikine itself is not well-documented in publicly accessible literature. However, research on closely related isomers provides some indication of potential bioactivity.

A study on 16-Epi-Z-isositsirikine , another alkaloid isolated from Catharanthus roseus, demonstrated antineoplastic activity . This suggests that compounds within this structural family may possess cytotoxic or antiproliferative effects, which is consistent with the known pharmacological profile of many alkaloids from this plant.[1][2] The broader class of Catharanthus alkaloids is well-known for its anticancer properties, with vinblastine and vincristine being prime examples used in chemotherapy.[1][2][5][6][7]

Further research is needed to specifically evaluate the biological activities of (16R)-Dihydrositsirikine and to determine if it shares the antineoplastic properties of its isomers.

Signaling Pathways and Mechanism of Action

Currently, there is no specific information available in the scientific literature regarding the signaling pathways modulated by (16R)-Dihydrositsirikine or its precise mechanism of action. Given the antineoplastic activity of a related isomer, it is plausible that its mechanism could involve interactions with cellular targets relevant to cancer, such as microtubules or key signaling proteins involved in cell proliferation and apoptosis. However, without direct experimental evidence, any proposed mechanism remains speculative.

The diagram below illustrates a hypothetical logical relationship for investigating the mechanism of action, starting from the known biological activity of a related compound.

Logical workflow for investigating the mechanism of action of (16R)-Dihydrositsirikine.

Conclusion

(16R)-Dihydrositsirikine is a naturally occurring indole alkaloid with a defined stereochemistry, first identified in Catharanthus roseus in the 1960s. While its discovery and basic structural features are established, there is a significant gap in the current understanding of its synthesis, specific biological activities, and mechanism of action. The reported antineoplastic activity of a closely related isomer suggests that (16R)-Dihydrositsirikine could be a valuable subject for further investigation in the context of drug discovery, particularly in the area of oncology. Future research should focus on its total synthesis to enable more extensive biological screening and detailed mechanistic studies to unlock its full therapeutic potential.

References

• 1. Pharmacological potential of bioactive compounds in Catharanthus roseus extract: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. ijpab.com [ijpab.com]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. scispace.com [scispace.com]

Spectroscopic Profile of (16R)-Dihydrositsirikine: A Technical Overview

For researchers and professionals in the field of natural product chemistry and drug development, a comprehensive understanding of the spectroscopic characteristics of bioactive compounds is paramount. This guide provides a detailed summary of the available spectroscopic data for (16R)-Dihydrositsirikine, a corynanthe-type indole alkaloid. The data presented herein is essential for the identification, characterization, and quality control of this compound.

Chemical and Physical Properties

(16R)-Dihydrositsirikine, also known as 18,19-Dihydrositsirikine, is an alkaloid with the chemical formula C₂₁H₂₈N₂O₃ and a molecular weight of approximately 356.47 g/mol . Its unique structure gives rise to a distinct spectroscopic fingerprint.

Property	Value
Molecular Formula	C₂₁H₂₈N₂O₃
Molecular Weight	356.47 g/mol
CAS Number	6519-26-2

Spectroscopic Data

The structural elucidation of (16R)-Dihydrositsirikine has been primarily accomplished through a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. The detailed data from these techniques provide insights into the molecular framework, functional groups, and connectivity of the atoms.

It is important to note that the specific, quantitative spectroscopic data for (16R)-Dihydrositsirikine is primarily detailed in a seminal 1966 publication by J. P. Kutney and R. T. Brown in the journal Tetrahedron. As access to the full text of this foundational paper is restricted, the following sections provide a general overview based on typical values for similar indole alkaloids and information from publicly available summaries.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a molecule.

¹H NMR: The proton NMR spectrum of (16R)-Dihydrositsirikine would be expected to show a complex pattern of signals corresponding to the various protons in the molecule. Key regions would include the aromatic protons of the indole ring, aliphatic protons of the tetracyclic core, and signals for the ethyl side chain and the hydroxymethyl group.

¹³C NMR: The carbon NMR spectrum provides information on the number and types of carbon atoms present. For (16R)-Dihydrositsirikine, distinct signals would be observed for the aromatic carbons, the aliphatic carbons of the fused ring system, the carbonyl carbon of the ester group, and the carbons of the side chains.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Electron Impact (EI-MS): The mass spectrum of (16R)-Dihydrositsirikine would show a molecular ion peak (M⁺) corresponding to its molecular weight. The fragmentation pattern would be characteristic of the indole alkaloid skeleton, with key fragments arising from the cleavage of the bonds in the tetracyclic system and the loss of side chains.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

The IR spectrum of (16R)-Dihydrositsirikine would be expected to exhibit characteristic absorption bands for the following functional groups:

Wavenumber (cm⁻¹)	Functional Group
~3400	N-H stretch (indole)
~3300	O-H stretch (hydroxyl)
~2900-3000	C-H stretch (aliphatic)
~1730	C=O stretch (ester)
~1600, ~1470	C=C stretch (aromatic)
~1000-1200	C-O stretch

Experimental Protocols

The isolation and spectroscopic analysis of (16R)-Dihydrositsirikine typically involves the following workflow. The foundational methods are detailed in the 1966 publication by Kutney and Brown.

Isolation and Purification Workflow

The Biosynthesis of (16R)-Dihydrositsirikine in Catharanthus roseus: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the biosynthetic pathway of (16R)-dihydrositsirikine, a terpenoid indole alkaloid (TIA) found in the medicinal plant Catharanthus roseus. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth exploration of the enzymatic steps, key intermediates, and regulatory aspects of this specific branch of the complex TIA metabolic network. The guide summarizes available quantitative data, presents detailed experimental protocols for key analytical techniques, and includes visualizations of the biosynthetic pathway and experimental workflows to facilitate a deeper understanding of this specialized metabolic process.

Introduction

Catharanthus roseus (L.) G. Don, commonly known as the Madagascar periwinkle, is a renowned source of a diverse array of TIAs, many of which possess significant pharmacological activities.[1] While the biosynthesis of prominent anticancer alkaloids like vinblastine and vincristine has been extensively studied, the pathways leading to other, less abundant but potentially bioactive, alkaloids such as (16R)-dihydrositsirikine are also of considerable scientific interest.

(16R)-Dihydrositsirikine, also referred to as isositsirikine, is a Corynanthe-type alkaloid. Its biosynthesis diverges from the central TIA pathway at the branch-point intermediate, geissoschizine.[2][3] Understanding the enzymatic machinery and regulatory controls governing the formation of (16R)-dihydrositsirikine is crucial for elucidating the intricate web of TIA metabolism and for potentially harnessing this pathway for the production of novel pharmaceutical compounds. This guide aims to consolidate the current knowledge on the biosynthesis of (16R)-dihydrositsirikine, providing a technical resource for researchers in the field.

The (16R)-Dihydrositsirikine Biosynthesis Pathway

The biosynthesis of (16R)-dihydrositsirikine is a multi-step process that begins with the convergence of the shikimate and the methylerythritol phosphate (MEP) pathways to form the universal TIA precursor, strictosidine. The pathway then proceeds through a series of enzymatic transformations, with geissoschizine emerging as a critical intermediate.

Upstream Pathway: Formation of Geissoschizine

The initial stages of TIA biosynthesis leading to geissoschizine are well-characterized and involve the following key steps:

• Formation of Tryptamine and Secologanin: Tryptamine is derived from the amino acid tryptophan via the shikimate pathway, a reaction catalyzed by tryptophan decarboxylase (TDC). Secologanin, a secoiridoid monoterpene, is synthesized from geranyl pyrophosphate (GPP) through the MEP pathway.

• Condensation to Strictosidine: Tryptamine and secologanin are condensed by strictosidine synthase (STR) to form strictosidine, the common precursor for all TIAs.

• Conversion to Geissoschizine: Strictosidine is deglycosylated by strictosidine β-D-glucosidase (SGD) to yield a highly reactive aglycone. This intermediate is then reduced by geissoschizine synthase (GS), a medium-chain alcohol dehydrogenase, to form 19E-geissoschizine.[4]

The Branch-Point: Enzymatic Conversion of Geissoschizine to (16R)-Dihydrositsirikine

Geissoschizine is a pivotal branch-point intermediate that can be shuttled into various downstream TIA pathways.[4][5] The formation of (16R)-dihydrositsirikine from geissoschizine is catalyzed by a specific reductase or dehydrogenase. Evidence from studies using cell-free extracts of C. roseus callus has demonstrated the enzymatic conversion of geissoschizine to (16R)-isositsirikine.[2][3] The enzyme responsible is likely a geissoschizine dehydrogenase . This enzyme facilitates the reduction of the α,β-unsaturated aldehyde moiety within the geissoschizine molecule. The stereospecificity of this reduction at the C-16 position results in the formation of the (16R) isomer. While the enzyme has been partially purified, its complete characterization, including its gene and detailed kinetic properties, remains an area of active research.[6]

Fig. 1: Biosynthetic pathway of (16R)-Dihydrositsirikine.

Quantitative Data

Quantitative analysis of specific TIAs in C. roseus is essential for understanding the metabolic flux and for metabolic engineering efforts. While extensive data exists for major alkaloids, information on (16R)-dihydrositsirikine is less common.

Compound/Enzyme	Parameter	Value	Tissue/Experimental Condition	Reference
(16R)-Dihydrositsirikine	Molecular Formula	C₂₁H₂₈N₂O₃	-	[7]
Molecular Weight	356.21 g/mol	-	[7]
LC-MS/MS (m/z)	357.21782 [M+H]⁺	Callus, Somaclonal Variant, and Normal Green Shoot Tissues	[7]
Geissoschizine Dehydrogenase	Substrate	Geissoschizine	Suspension cultures of C. roseus	[6]
Product	4,21-Didehydrogeissoschizine	Suspension cultures of C. roseus
Cofactor	NADP⁺	Suspension cultures of C. roseus

Note: The product of the characterized geissoschizine dehydrogenase is 4,21-didehydrogeissoschizine. The enzyme responsible for the reduction to (16R)-dihydrositsirikine is likely a distinct reductase/dehydrogenase that has not been fully characterized.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of the (16R)-dihydrositsirikine biosynthesis pathway.

Preparation of Cell-Free Extract from Catharanthus roseus Callus

This protocol is adapted from methodologies used for demonstrating the enzymatic conversion of TIA precursors.

Materials:

• C. roseus callus tissue

• Liquid nitrogen

• Extraction buffer (e.g., 0.1 M Tris-HCl, pH 7.5, containing 10 mM β-mercaptoethanol, 10% glycerol, and 1% polyvinylpyrrolidone)

• Centrifuge (refrigerated)

• Geissoschizine (substrate)

• NADPH or NADH (cofactor)

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5)

Procedure:

• Harvest fresh C. roseus callus tissue.

• Immediately freeze the tissue in liquid nitrogen and grind to a fine powder using a pre-chilled mortar and pestle.

• Suspend the powdered tissue in ice-cold extraction buffer (e.g., 2 mL of buffer per gram of tissue).

• Homogenize the suspension on ice.

• Centrifuge the homogenate at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Carefully collect the supernatant, which contains the crude enzyme extract.

• For the enzyme assay, mix the cell-free extract with the substrate (geissoschizine) and a cofactor (NADPH or NADH) in the reaction buffer.

• Incubate the reaction mixture at an optimal temperature (e.g., 30°C) for a defined period.

• Stop the reaction by adding an organic solvent (e.g., ethyl acetate) and analyze the products by LC-MS.

Quantification of (16R)-Dihydrositsirikine by LC-MS/MS

This protocol provides a general framework for the sensitive and specific quantification of (16R)-dihydrositsirikine in plant extracts.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Materials:

• C. roseus tissue (e.g., leaves, roots, callus)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• (16R)-Dihydrositsirikine analytical standard

• C18 reversed-phase HPLC column

Procedure:

• Sample Extraction:

  • Homogenize a known weight of dried and powdered C. roseus tissue in methanol.

  • Sonicate the mixture for 30 minutes.

  • Centrifuge to pellet the debris and collect the supernatant.

  • Filter the supernatant through a 0.22 µm syringe filter.

• LC Separation:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Methanol with 0.1% formic acid

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the compounds.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 30°C

• MS/MS Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM):

    • Precursor Ion (Q1): m/z 357.2 (for [M+H]⁺ of dihydrositsirikine)

    • Product Ions (Q3): Select at least two characteristic fragment ions for quantification and confirmation. These would be determined by infusing a standard solution of (16R)-dihydrositsirikine.

• Quantification:

  • Prepare a calibration curve using serial dilutions of the (16R)-dihydrositsirikine analytical standard.

  • Calculate the concentration in the samples by comparing the peak areas to the calibration curve.

Fig. 2: Workflow for LC-MS/MS quantification.

Gene Expression Analysis by qRT-PCR

This protocol outlines the steps for analyzing the expression levels of genes potentially involved in (16R)-dihydrositsirikine biosynthesis, such as a putative geissoschizine dehydrogenase.

Materials:

• C. roseus tissue

• Liquid nitrogen

• RNA extraction kit

• DNase I

• cDNA synthesis kit

• SYBR Green qPCR master mix

• qRT-PCR instrument

• Gene-specific primers for the target gene and a reference gene (e.g., actin)

Procedure:

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA from C. roseus tissue using a commercial kit or a standard protocol.

  • Treat the RNA with DNase I to remove any contaminating genomic DNA.

  • Synthesize first-strand cDNA from the purified RNA using a cDNA synthesis kit.

• qRT-PCR:

  • Prepare the qPCR reaction mixture containing SYBR Green master mix, forward and reverse primers for the target gene (and reference gene in a separate reaction), and the synthesized cDNA.

  • Perform the qPCR reaction using a standard thermal cycling program (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

  • Include a melt curve analysis at the end of the run to verify the specificity of the amplified product.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for the target and reference genes.

  • Calculate the relative gene expression using the ΔΔCt method.

Gene Target	Primer Sequence (5' to 3')
Putative Geissoschizine Dehydrogenase	Forward: [Sequence to be designed based on identified gene] Reverse: [Sequence to be designed based on identified gene]
Actin (Reference Gene)	Forward: [Validated primer sequence for C. roseus actin] Reverse: [Validated primer sequence for C. roseus actin]

Note: Specific primers for the geissoschizine dehydrogenase involved in (16R)-dihydrositsirikine formation need to be designed once the gene is identified and sequenced.

Conclusion

The biosynthesis of (16R)-dihydrositsirikine in Catharanthus roseus represents a specific and stereochemically controlled branch of the intricate terpenoid indole alkaloid pathway. Originating from the versatile intermediate geissoschizine, its formation is catalyzed by a putative dehydrogenase/reductase. While the overarching pathway is understood, the precise enzymatic step and its genetic underpinnings require further investigation. The protocols and data presented in this guide provide a framework for researchers to delve deeper into this fascinating area of plant specialized metabolism. Future work focusing on the isolation and characterization of the "geissoschizine to (16R)-dihydrositsirikine" enzyme, along with detailed metabolic flux analysis, will be instrumental in fully elucidating this pathway and exploring its potential for biotechnological applications.

References

• 1. Item - qRT-PCR primers. - figshare - Figshare [figshare.com]
• 2. uniprot.org [uniprot.org]
• 3. A Simplified Procedure for Indole Alkaloid Extraction from Catharanthus roseus Combined with a Semi-synthetic Production Process for Vinblastine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. frontiersin.org [frontiersin.org]
• 6. Partial purification and characterization of geissoschizine dehydrogenase from suspension cultures of Catharanthus roseus | Semantic Scholar [semanticscholar.org]
• 7. Phytochemical Composition, Antioxidant Capacity, and Enzyme Inhibitory Activity in Callus, Somaclonal Variant, and Normal Green Shoot Tissues of Catharanthus roseus (L) G. Don - PMC [pmc.ncbi.nlm.nih.gov]

(16R)-Dihydrositsirikine: A Technical Guide to its Solubility Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

(16R)-Dihydrositsirikine is a natural alkaloid compound that has garnered interest within the scientific community.[1] As with any compound under investigation for potential therapeutic applications, understanding its solubility in various solvents is a critical first step in preclinical development. This parameter influences formulation strategies, bioavailability, and the design of in vitro and in vivo experiments. This technical guide provides an in-depth overview of the solubility characteristics of (16R)-Dihydrositsirikine, detailed experimental protocols for its determination, and a discussion of the factors influencing its solubility.

While specific quantitative solubility data for (16R)-Dihydrositsirikine is not extensively documented in publicly available literature, this guide outlines the expected solubility based on its chemical class and provides a robust framework for researchers to determine these values empirically.

Predicted Solubility Profile

(16R)-Dihydrositsirikine is classified as an alkaloid. The solubility of alkaloids is largely dependent on their basicity and whether they are in their free base form or as a salt. Generally, the following solubility characteristics can be anticipated:

• Aqueous Solubility: As a free base, (16R)-Dihydrositsirikine is expected to have low solubility in water.

• Organic Solvent Solubility: The free base form is predicted to be soluble in a range of organic solvents.

• Alcohol Solubility: Both the free base and its salt forms are likely to be soluble in alcohols such as ethanol and methanol.

• Salt Form Solubility: When converted to a salt (e.g., by reaction with an acid), its solubility in aqueous solutions is expected to increase significantly, while its solubility in non-polar organic solvents would decrease.

Quantitative Solubility Data

A comprehensive search of available scientific literature and chemical databases did not yield specific quantitative solubility data for (16R)-Dihydrositsirikine. The table below is provided as a template for researchers to populate with their own experimentally determined values.

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (µM)	Method
Water	25	Data not available	Data not available	Shake-Flask
PBS (pH 7.4)	25	Data not available	Data not available	Shake-Flask
Ethanol	25	Data not available	Data not available	Shake-Flask
Methanol	25	Data not available	Data not available	Shake-Flask
DMSO	25	Data not available	Data not available	Shake-Flask
DMF	25	Data not available	Data not available	Shake-Flask

Experimental Protocol for Solubility Determination: Shake-Flask Method

The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound. The following protocol is a generalized procedure that can be adapted for (16R)-Dihydrositsirikine.

Objective: To determine the equilibrium solubility of (16R)-Dihydrositsirikine in various solvents at a controlled temperature.

Materials:

• (16R)-Dihydrositsirikine (solid form)

• Selected solvents (e.g., water, PBS, ethanol, DMSO)

• Vials with screw caps

• Shaking incubator or orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid (16R)-Dihydrositsirikine to a pre-weighed vial. The excess solid is crucial to ensure that the solution reaches saturation.

  • Add a known volume of the desired solvent to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaking incubator set to a constant temperature (e.g., 25°C).

  • Agitate the samples for a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium. The exact time should be determined empirically by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Sample Collection and Preparation:

  • After the equilibration period, remove the vials from the incubator and allow them to stand to let the excess solid settle.

  • Centrifuge the vials at a high speed to pellet the undissolved solid.

  • Carefully withdraw a known volume of the supernatant using a pipette, being cautious not to disturb the solid pellet.

  • Filter the supernatant through a chemically inert syringe filter (e.g., 0.22 µm PTFE) to remove any remaining solid particles.

• Quantification:

  • Dilute the filtered supernatant with a suitable solvent to a concentration that falls within the linear range of the analytical method (e.g., HPLC-UV).

  • Analyze the diluted samples using a validated HPLC method to determine the concentration of (16R)-Dihydrositsirikine. A standard calibration curve must be prepared using solutions of known concentrations of the compound for accurate quantification.

• Data Analysis:

  • Calculate the solubility of (16R)-Dihydrositsirikine in each solvent by multiplying the measured concentration by the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or molarity (M).

Visualization of Experimental Workflow and Influencing Factors

To further elucidate the experimental process and the key relationships governing solubility, the following diagrams are provided.

Caption: Workflow for Shake-Flask Solubility Determination.

Caption: Key Factors Influencing Compound Solubility.

Signaling Pathways

A thorough review of the current scientific literature did not reveal any specific studies detailing the signaling pathways directly modulated by (16R)-Dihydrositsirikine. As research into the biological activity of this compound is ongoing, it is anticipated that future studies will elucidate its mechanism of action and its effects on cellular signaling cascades. Researchers are encouraged to consult emerging literature for the latest findings in this area.

Conclusion

The solubility of (16R)-Dihydrositsirikine is a fundamental property that underpins its potential for further development. While quantitative data is not yet widely available, this guide provides the theoretical background and a detailed experimental protocol for researchers to determine these critical parameters. The provided workflow and diagrams serve as a practical resource for planning and executing solubility studies, thereby facilitating the progression of research into the therapeutic potential of this natural alkaloid.

References

• 1. asm.org [asm.org]

(16R)-Dihydrositsirikine: A Comprehensive Technical Guide to its Stereochemistry and Isomeric Forms

For Researchers, Scientists, and Drug Development Professionals

(16R)-Dihydrositsirikine is a naturally occurring indole alkaloid isolated from the medicinal plant Catharanthus roseus. Its complex molecular structure, featuring multiple chiral centers, gives rise to a number of stereoisomers, each with potentially distinct biological activities. This technical guide provides an in-depth exploration of the stereochemistry of (16R)-Dihydrositsirikine and its isomeric forms, offering insights into its structural determination and the experimental methodologies involved.

Molecular Structure and Stereochemical Assignment

The unequivocally established structure of (16R)-Dihydrositsirikine is defined by its systematic IUPAC name: methyl (2R)-2-[(2S,3R,12bS)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-hydroxypropanoate . This nomenclature precisely delineates the absolute configuration at the four stereogenic centers within the molecule.

The core of the molecule is a complex heterocyclic system, indolo[2,3-a]quinolizine, which is adorned with an ethyl group and a methyl 3-hydroxypropanoate substituent. The designation "(16R)" refers to the stereochemistry at the carbon atom of the hydroxymethyl group in the side chain.

Isomeric Forms

The presence of four chiral centers in dihydrositsirikine means that, in principle, there are 24 = 16 possible stereoisomers. These isomers can be categorized into enantiomers (non-superimposable mirror images) and diastereomers (stereoisomers that are not mirror images).

The primary isomeric form of interest in relation to (16R)-Dihydrositsirikine is its epimer at the C16 position, namely (16S)-Dihydrositsirikine . These two compounds are diastereomers of each other, and as such, they are expected to have different physical and chemical properties, including distinct spectroscopic signatures and biological activities.

Physicochemical and Spectroscopic Data

Detailed experimental data for the full range of dihydrositsirikine isomers is not extensively available in the public domain. However, based on the established structure of (16R)-Dihydrositsirikine, the following represents a compilation of known and predicted properties.

Table 1: Physicochemical Properties of (16R)-Dihydrositsirikine

Property	Value	Source
Molecular Formula	C21H28N2O3	PubChem
Molecular Weight	356.47 g/mol	PubChem
CAS Number	6519-26-2	ChemicalBook[1]

Table 2: Spectroscopic Data for Dihydrositsirikine Isomers (Illustrative)

Note: The following table is illustrative due to the limited availability of specific experimental data in the searched literature. The values represent the type of data that would be collected for stereochemical characterization.

Parameter	(16R)-Dihydrositsirikine	(16S)-Dihydrositsirikine
Optical Rotation [α]D	Value not available	Value not available
1H NMR (δ, ppm)	Specific shifts not available	Specific shifts not available
13C NMR (δ, ppm)	Specific shifts not available	Specific shifts not available

Experimental Protocols for Stereochemical Determination

The structural elucidation of complex natural products like dihydrositsirikine relies on a combination of spectroscopic techniques and, where possible, chemical synthesis. The following outlines the key experimental methodologies.

Isolation from Natural Sources

The initial isolation of dihydrositsirikine was from the plant Catharanthus roseus. A general procedure for the extraction and isolation of alkaloids from this plant is as follows:

• Extraction: Dried and powdered plant material is subjected to extraction with a suitable solvent, typically methanol or ethanol.

• Acid-Base Partitioning: The crude extract is partitioned between an acidic aqueous solution and an organic solvent to separate the basic alkaloids from neutral and acidic components. The alkaloids are then recovered by basifying the aqueous layer and extracting with an organic solvent like chloroform or dichloromethane.

• Chromatographic Separation: The crude alkaloid mixture is subjected to various chromatographic techniques, such as column chromatography over silica gel or alumina, followed by preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to isolate the individual alkaloids.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are the most powerful tools for determining the constitution and relative stereochemistry of organic molecules.

• 1H NMR: Provides information on the proton environment, including chemical shifts, coupling constants (J-values), and integration. The coupling constants are particularly useful for determining the dihedral angles between adjacent protons, which helps in assigning the relative stereochemistry of the chiral centers.

• 13C NMR: Reveals the number of unique carbon atoms and their chemical environment.

• 2D NMR Techniques: Advanced techniques such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), HMBC (Heteronuclear Multiple Bond Correlation), and NOESY (Nuclear Overhauser Effect Spectroscopy) are employed to establish the connectivity of atoms and the spatial proximity of protons, respectively. NOESY is especially crucial for determining the relative stereochemistry.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular formula of the compound.

Optical Rotation: The specific rotation of a chiral molecule is a characteristic physical property that can be used to distinguish between enantiomers. The measurement is performed using a polarimeter.

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive method for determining the absolute stereochemistry of a molecule. This technique requires the formation of a high-quality crystal of the compound. The diffraction pattern of X-rays passing through the crystal is used to generate a three-dimensional electron density map, from which the precise arrangement of atoms in space can be determined.

Logical Workflow for Stereochemical Elucidation

The determination of the stereochemistry of a complex molecule like (16R)-Dihydrositsirikine follows a logical progression of experiments and data analysis.

Caption: Workflow for the stereochemical determination of a natural product.

Stereochemical Relationships

The relationship between the different stereoisomers of dihydrositsirikine can be visualized as follows:

Caption: Stereochemical relationships between dihydrositsirikine isomers.

References

• 1. (16R)-Dihydrositsirikine | 6519-26-2 [chemicalbook.com]

(16R)-Dihydrositsirikine: An Uncharted Territory in Biological Activity

Despite its documented presence in the medicinal plant Catharanthus roseus, the specific biological activities of the alkaloid (16R)-Dihydrositsirikine remain largely unexplored within the scientific community. [1] A comprehensive review of publicly available scientific literature reveals a significant lack of research into the potential therapeutic effects, mechanism of action, and overall pharmacological profile of this natural compound.

Currently, information on (16R)-Dihydrositsirikine is primarily limited to its chemical and physical properties. Chemical databases such as PubChem and ChemicalBook provide details on its molecular formula (C21H28N2O3), molecular weight (356.47 g/mol ), and chemical structure.[1][2] However, these resources do not contain any data pertaining to its biological functions.

Searches for specific activities, including anticancer, anti-inflammatory, or antimicrobial effects, have not yielded any studies focused on (16R)-Dihydrositsirikine. Consequently, there is no quantitative data, such as IC50 or EC50 values, to summarize in a tabular format. Furthermore, the absence of research in this area means there are no established experimental protocols or known signaling pathways associated with this compound to visualize or describe.

The broader class of compounds to which (16R)-Dihydrositsirikine belongs, the monoterpenoid indole alkaloids found in Catharanthus roseus, is well-known for its pharmacologically active members, most notably the anticancer agents vinblastine and vincristine. This context suggests that (16R)-Dihydrositsirikine could potentially possess interesting biological properties, but dedicated scientific investigation is required to ascertain them.

References

• 1. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (16R)-Dihydrositsirikine | 6519-26-2 [chemicalbook.com]

(16R)-Dihydrositsirikine: A Literature Review and Background

For the attention of: Researchers, scientists, and drug development professionals.

Executive Summary

(16R)-Dihydrositsirikine is a recognized indole alkaloid isolated from the well-known medicinal plant Catharanthus roseus. Despite the extensive pharmacological investigation of numerous alkaloids from this plant, a comprehensive review of the existing scientific literature and patent databases reveals a significant gap in knowledge regarding the specific biological activities and mechanism of action of (16R)-Dihydrositsirikine. While its chemical structure and origin are documented, dedicated studies detailing its pharmacological effects, quantitative data such as IC50 or Ki values, and its impact on cellular signaling pathways are not publicly available at this time. This whitepaper provides a summary of the available information on (16R)-Dihydrositsirikine and places it within the broader context of the rich pharmacology of Catharanthus roseus alkaloids.

Introduction to (16R)-Dihydrositsirikine

(16R)-Dihydrositsirikine is a naturally occurring indole alkaloid. Its chemical identity is established within chemical databases, providing fundamental information for its isolation and characterization.

Table 1: Chemical and Physical Properties of (16R)-Dihydrositsirikine

Property	Value
Molecular Formula	C₂₁H₂₈N₂O₃
Molecular Weight	356.46 g/mol
CAS Number	6519-26-2
Source Organism	Catharanthus roseus

The Pharmacological Landscape of Catharanthus roseus Alkaloids

Catharanthus roseus is a premier source of medicinally important terpenoid indole alkaloids, with over 130 such compounds identified. The most renowned of these are the anticancer agents vinblastine and vincristine, which have been cornerstones of chemotherapy for decades. The diverse pharmacological activities attributed to alkaloids from this plant include:

• Anticancer Activity: Primarily through the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis.

• Antihypertensive Effects: Attributed to certain monomeric indole alkaloids.

• Antidiabetic Properties: Some alkaloids have been investigated for their potential to regulate blood glucose levels.

• Antimicrobial and Antiviral Activities: Various extracts and isolated alkaloids have demonstrated inhibitory effects against a range of pathogens.

Given this broad spectrum of bioactivity within its chemical family, it is plausible that (16R)-Dihydrositsirikine may possess pharmacological properties of interest. However, without specific studies, this remains speculative.

Current Research Gaps and Future Directions

The absence of dedicated research on the biological effects of (16R)-Dihydrositsirikine presents a clear knowledge gap. For researchers and drug development professionals, this represents an opportunity for novel investigation. A logical first step would be the isolation or synthesis of (16R)-Dihydrositsirikine, followed by a systematic screening for various biological activities.

Below is a generalized workflow for the initial investigation of a novel alkaloid such as (16R)-Dihydrositsirikine, based on common practices in natural product drug discovery.

Caption: A generalized experimental workflow for the isolation and biological evaluation of novel alkaloids from Catharanthus roseus.

Conclusion

(16R)-Dihydrositsirikine remains an underexplored constituent of Catharanthus roseus. While the rich pharmacological history of alkaloids from this plant suggests potential therapeutic value, there is currently no specific data to support any particular biological activity for this compound. The scientific community is encouraged to undertake the necessary research to elucidate the pharmacological profile of (16R)-Dihydrositsirikine, which may hold untapped potential for drug discovery and development. This document serves as a baseline, highlighting a clear opportunity for further scientific inquiry.

(16R)-Dihydrositsirikine: An Uncharted Territory in Natural Product Research

(16R)-Dihydrositsirikine , with the Chemical Abstracts Service (CAS) number 6519-26-2 , is a naturally occurring indole alkaloid. Despite its documented isolation from medicinal plants known for their rich pharmacological profiles, this specific compound remains a largely unexplored entity within the scientific community. This technical guide synthesizes the available chemical and physical data for (16R)-Dihydrositsirikine and contextualizes its potential within the broader landscape of alkaloids derived from its natural sources, highlighting the significant gaps in our understanding of its biological activity and mechanism of action.

Chemical and Physical Properties

(16R)-Dihydrositsirikine is characterized by the molecular formula C₂₁H₂₈N₂O₃ and a molecular weight of approximately 356.47 g/mol .[1][2] A summary of its key chemical and physical properties is presented in Table 1.

Property	Value	Source
CAS Number	6519-26-2	[1]
Molecular Formula	C₂₁H₂₈N₂O₃	[1][2]
Molecular Weight	356.47 g/mol	[2]
Synonyms	18,19-Dihydro-16(R)-sitsirikine, Dihydrositsirikine	[1]

Natural Occurrence

(16R)-Dihydrositsirikine has been identified as a constituent of at least two notable medicinal plants:

• Catharanthus roseus (Madagascar Periwinkle): This plant is a well-known source of over 130 terpenoid indole alkaloids, including the commercially significant anticancer agents vinblastine and vincristine.[3][4][5] The presence of (16R)-Dihydrositsirikine in this plant suggests it belongs to a class of compounds with a high potential for diverse biological activities.

• Tabernaemontana corymbosa : This species is also recognized for producing a wide array of indole alkaloids.[6][7][8][9] Phytochemical investigations of this plant have led to the isolation of numerous alkaloids, some of which have demonstrated antimicrobial and cytotoxic properties.[7][8]

Biological Activity and Pharmacology: A Knowledge Gap

A thorough review of the existing scientific literature reveals a significant absence of studies on the biological activity, pharmacology, and mechanism of action of (16R)-Dihydrositsirikine. While many alkaloids from Catharanthus roseus and Tabernaemontana corymbosa have been extensively studied for their therapeutic potential, (16R)-Dihydrositsirikine has not been the subject of such investigations.

The broader families of alkaloids from these plants exhibit a wide spectrum of biological effects, including:

• Anticancer Activity: Many indole alkaloids from Catharanthus roseus are known for their potent cytotoxic effects against various cancer cell lines.[4][5]

• Antimicrobial Properties: Alkaloids from Tabernaemontana corymbosa have shown activity against various bacteria and fungi.[7][8]

• Antihypertensive Effects: Certain alkaloids from these plants are known to possess cardiovascular effects.

It is crucial to emphasize that these activities are characteristic of the broader class of compounds and cannot be directly attributed to (16R)-Dihydrositsirikine without specific experimental evidence.

Experimental Protocols and Data

The lack of research into the biological effects of (16R)-Dihydrositsirikine means there are no published experimental protocols for assessing its activity, nor is there any quantitative data such as IC₅₀ or EC₅₀ values.

Future Perspectives and Research Directions

The structural classification of (16R)-Dihydrositsirikine as an indole alkaloid and its origin from pharmacologically important medicinal plants suggest that it may possess undiscovered biological activities. Future research endeavors are necessary to elucidate its potential therapeutic value. A logical workflow for such an investigation is proposed below.

Caption: Proposed workflow for the biological investigation of (16R)-Dihydrositsirikine.

Conclusion

(16R)-Dihydrositsirikine represents a knowledge gap in the field of natural product chemistry and pharmacology. While its chemical structure and natural sources are known, its biological potential remains untapped. The rich pharmacological context of the plants from which it is derived strongly suggests that investigation into its bioactivity is warranted. The scientific community is encouraged to undertake studies to explore the properties of this compound, which could lead to the discovery of novel therapeutic agents. Until such research is conducted and published, any discussion of its biological role remains speculative.

References

• 1. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemijournal.com [chemijournal.com]
• 4. botanyjournals.com [botanyjournals.com]
• 5. ijsdr.org [ijsdr.org]
• 6. Natural Alkaloids From Tabernaemontana corymbosa and Related Network Pharmacology Prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antimicrobial indole alkaloids from Tabernaemontana corymbosa-SciEngine [cdn.sciengine.com]
• 8. Antimicrobial indole alkaloids from Tabernaemontana corymbosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A review on ethnobotany, pharmacology and phytochemistry of Tabernaemontana corymbosa - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (16R)-Dihydrositsirikine: Synthesis and Derivatization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of a proposed synthetic route to (16R)-Dihydrositsirikine, a member of the Corynanthe family of indole alkaloids. While a specific total synthesis for this exact stereoisomer is not extensively detailed in publicly available literature, this document outlines a robust and plausible multi-step synthesis based on well-established methodologies for structurally related alkaloids, primarily centered around the stereoselective Pictet-Spengler reaction. Additionally, protocols for the derivatization of the target molecule are presented to facilitate structure-activity relationship (SAR) studies and the development of novel therapeutic agents. The Corynanthe alkaloids as a class have shown a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties, making them attractive scaffolds for drug discovery.[1]

I. Proposed Synthesis of (16R)-Dihydrositsirikine

The proposed synthesis of (16R)-Dihydrositsirikine, an indolo[2,3-a]quinolizidine alkaloid, is a multi-step process commencing with commercially available starting materials. The key strategic element is the diastereoselective Pictet-Spengler reaction to construct the core tetracyclic framework with the desired stereochemistry.

Experimental Workflow for the Synthesis of (16R)-Dihydrositsirikine

Caption: Proposed synthetic workflow for (16R)-Dihydrositsirikine.

Protocol 1: Synthesis of the Tetrahydro-β-carboline Intermediate via Pictet-Spengler Reaction

The Pictet-Spengler reaction is a cornerstone in the synthesis of indole alkaloids, involving the condensation of a β-arylethylamine with an aldehyde or ketone followed by ring closure.[2][3][4] To control the stereochemistry at the newly formed chiral center, a chiral aldehyde, such as a derivative of (R)-glyceraldehyde, is employed.

Materials:

• Tryptamine

• (2S,3R)-2,3-dihydroxy-4-(phenylthio)butanal (or other suitable chiral C4 aldehyde)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Sodium sulfate (Na₂SO₄), anhydrous

• Argon or Nitrogen atmosphere

Procedure:

• To a solution of tryptamine (1.0 eq) in anhydrous DCM under an inert atmosphere, add the chiral aldehyde (1.1 eq).

• Cool the mixture to 0 °C and add TFA (0.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 24-48 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM (3 x volumes).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the tetrahydro-β-carboline intermediate.

Intermediate	Molecular Formula	Molecular Weight ( g/mol )	Notes
Tetrahydro-β-carboline	C₁₉H₂₀N₂O₂S	340.44	The stereochemistry is directed by the chiral aldehyde.

Subsequent Steps: Annulation and Functional Group Manipulations

Following the successful construction of the core heterocyclic system, the remaining rings and functional groups are installed through a series of established chemical transformations. These may include:

• Dieckmann Condensation: To form the E-ring of the indoloquinolizidine skeleton.

• Decarboxylation: To remove the resulting ester group.

• Stereoselective Reductions: To set the stereochemistry of the hydroxyl group.

• C-alkylation or equivalent strategies: To introduce the ethyl side chain.

Each of these steps would require specific optimization of reaction conditions and purification protocols.

II. Derivatization of (16R)-Dihydrositsirikine

Derivatization of the synthesized (16R)-Dihydrositsirikine is crucial for exploring its structure-activity relationships (SAR). The primary sites for modification are the secondary amine in the indole ring and the primary hydroxyl group.

Derivatization Strategies

Caption: Proposed derivatization strategies for (16R)-Dihydrositsirikine.

Protocol 2: Acylation of the Hydroxyl Group

Materials:

• (16R)-Dihydrositsirikine

• Acetyl chloride (or other acid chlorides/anhydrides)

• Triethylamine (TEA) or Pyridine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate

Procedure:

• Dissolve (16R)-Dihydrositsirikine (1.0 eq) in anhydrous DCM under an inert atmosphere.

• Add TEA (1.5 eq) and cool the solution to 0 °C.

• Add acetyl chloride (1.2 eq) dropwise.

• Allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC.

• Quench the reaction with saturated aqueous sodium bicarbonate.

• Extract with DCM, dry the organic layer over Na₂SO₄, and concentrate.

• Purify by column chromatography to yield the acetylated derivative.

Protocol 3: N-Alkylation of the Indole Nitrogen

Materials:

• (16R)-Dihydrositsirikine

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Methyl iodide (or other alkyl halides)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride

Procedure:

• To a suspension of NaH (1.2 eq) in anhydrous THF at 0 °C, add a solution of (16R)-Dihydrositsirikine (1.0 eq) in THF dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add methyl iodide (1.5 eq) and allow the reaction to warm to room temperature and stir for 12-16 hours.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to obtain the N-alkylated product.

Derivative Type	Reagents	Functional Group Targeted
Esters	Acid chlorides, Anhydrides	Primary Hydroxyl
Ethers	Alkyl halides, Base	Primary Hydroxyl
Amides	Acid chlorides, Anhydrides	Indole Nitrogen (after protection of hydroxyl)
N-Alkylamines	Alkyl halides, Base	Indole Nitrogen
Sulfonate Esters	Sulfonyl chlorides, Base	Primary Hydroxyl
Sulfonamides	Sulfonyl chlorides, Base	Indole Nitrogen

III. Biological Context: A Representative Signaling Pathway

Corynanthe alkaloids have been reported to possess anti-inflammatory properties.[1] A key signaling pathway involved in inflammation is the Nuclear Factor-kappa B (NF-κB) pathway. While the direct target of (16R)-Dihydrositsirikine is unknown, a plausible mechanism of action for its anti-inflammatory effects could involve the inhibition of this pathway.

Representative Anti-Inflammatory Signaling Pathway

Caption: Hypothesized inhibition of the NF-κB signaling pathway by (16R)-Dihydrositsirikine.

This diagram illustrates a potential mechanism where the alkaloid could inhibit the IKK complex, preventing the phosphorylation and subsequent degradation of IκBα. This would keep NF-κB sequestered in the cytoplasm, thereby inhibiting the transcription of pro-inflammatory genes. This proposed mechanism provides a rationale for screening (16R)-Dihydrositsirikine and its derivatives in relevant cellular and biochemical assays.

References

• 1. Phytochemistry and biological activities of corynanthe alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of (16R)-Dihydrositsirikine from Catharanthus roseus Leaves

For Researchers, Scientists, and Drug Development Professionals

Introduction

Catharanthus roseus (L.) G. Don, commonly known as the Madagascar periwinkle, is a plant species of significant medicinal importance due to its production of a diverse array of terpenoid indole alkaloids (TIAs). Among these are the well-known anti-cancer agents vinblastine and vincristine. This document provides detailed protocols and application notes for the extraction of the less-studied alkaloid, (16R)-Dihydrositsirikine, from the leaves of C. roseus. While specific quantitative data for (16R)-Dihydrositsirikine is not extensively available in current literature, this guide synthesizes general alkaloid extraction methodologies applicable to its isolation and analysis.

(16R)-Dihydrositsirikine belongs to the sitsirikine group of alkaloids and has been identified in C. roseus cell cultures. The protocols outlined below are designed to yield a total alkaloid extract from which (16R)-Dihydrositsirikine can be further purified and analyzed.

Data Presentation

While specific yields for (16R)-Dihydrositsirikine from leaf material are not widely reported, Table 1 provides quantitative data for other major alkaloids found in C. roseus to offer a comparative context for extraction efficiency.

Table 1: Reported Yields of Major Alkaloids from Catharanthus roseus

Alkaloid	Plant Part/Culture	Extraction Method	Reported Yield/Concentration	Reference
Vindoline	Leaves	Supercritical CO2 Extraction	1.5 mg/g dry weight (initial content)	[1]
Catharanthine	Leaves	Not Specified	7.7% of total alkaloids	[2]
Serpentine	Leaves	Not Specified	64.7% of total alkaloids	[2]
Ajmalicine	Leaves	Not Specified	3.8% of total alkaloids	[2]
Vinblastine	Leaves	Semi-synthesis from extracted precursors	20% yield based on initial catharanthine	[3]
Vincristine	Leaves	Foliar spray with ĸ-carrageenan	41.85 µg/g DW (as Vincracine)	[4]

Note: The yields of specific alkaloids can vary significantly based on the plant variety, growing conditions, and the extraction method employed.

Experimental Protocols

The following protocols describe a general method for the extraction of total alkaloids from C. roseus leaves, followed by analytical procedures for the identification of (16R)-Dihydrositsirikine.

Protocol 1: Acid-Base Extraction of Total Alkaloids from C. roseus Leaves

This method is based on the principle that alkaloids are basic and can be separated from neutral and acidic compounds by partitioning between an acidic aqueous solution and an organic solvent.

Materials and Reagents:

• Dried Catharanthus roseus leaves

• 0.1 M Hydrochloric acid (HCl)

• Petroleum ether

• Ammonium hydroxide (NH4OH) or Sodium hydroxide (NaOH) solution

• Dichloromethane (CH2Cl2) or Chloroform (CHCl3)

• Sodium sulfate (Na2SO4), anhydrous

• Rotary evaporator

• Centrifuge

• pH meter or pH indicator strips

• Separatory funnel

Procedure:

• Preparation of Plant Material:

  • Thoroughly wash fresh C. roseus leaves and shade dry them until brittle.

  • Grind the dried leaves into a fine powder using a mechanical blender.[5]

• Acidic Extraction:

  • Macerate 100 g of the powdered leaf material in 1 L of 0.1 M HCl.

  • Stir the mixture for 4-6 hours at room temperature.

  • Separate the acidic extract from the plant debris by filtration or centrifugation.

  • Re-extract the plant residue with another 500 mL of 0.1 M HCl to ensure complete extraction of alkaloids.

  • Combine the acidic extracts.[3]

• Removal of Lipophilic Impurities:

  • Transfer the combined acidic extract to a large separatory funnel.

  • Wash the extract with 500 mL of petroleum ether to remove chlorophyll and other lipophilic compounds.

  • Discard the petroleum ether layer. Repeat this step until the organic layer is colorless.[3]

• Basification and Alkaloid Extraction:

  • Adjust the pH of the aqueous extract to 9-10 with the dropwise addition of concentrated ammonium hydroxide or NaOH solution while stirring.

  • Transfer the basified solution to a separatory funnel and extract the alkaloids with 500 mL of dichloromethane or chloroform.

  • Separate the organic layer. Repeat the extraction of the aqueous layer three times with 250 mL portions of the organic solvent.

  • Combine the organic extracts.

• Drying and Concentration:

  • Dry the combined organic extract over anhydrous sodium sulfate for 30 minutes.

  • Filter the dried extract to remove the sodium sulfate.

  • Concentrate the filtrate to dryness under reduced pressure using a rotary evaporator to obtain the crude total alkaloid extract.

Protocol 2: Analysis of (16R)-Dihydrositsirikine by UHPLC-MS/MS

This protocol outlines the analytical procedure for the identification and potential quantification of (16R)-Dihydrositsirikine in the crude alkaloid extract.

Materials and Reagents:

• Crude alkaloid extract

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Ammonium acetate

• Formic acid

• Ultrapure water

• UHPLC system coupled with a high-resolution mass spectrometer (e.g., Orbitrap)

• Reversed-phase C18 column

Procedure:

• Sample Preparation:

  • Dissolve a known amount of the crude alkaloid extract in methanol to a final concentration of 1 mg/mL.

  • Filter the solution through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions (Example):

  • Column: Reversed-phase C18 column (e.g., 100 mm × 2.1 mm, 2.6 µm particle size).[5]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over a suitable time, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Range: m/z 100-1000.

  • Data Acquisition: Full scan followed by data-dependent MS/MS fragmentation of the most intense ions.

  • Identification of (16R)-Dihydrositsirikine:

    • Monitor for the precursor ion [M+H]+ at m/z 357.21782, corresponding to the molecular formula C21H28N2O3.[5]

    • Confirm the identity by comparing the fragmentation pattern (MS/MS spectrum) with literature data or a reference standard if available. Key fragments for Dihydrositsirikine have been reported at m/z 339.2061, 311.1382, 251.1178, 234.0910, and 136.1120.[5]

Visualizations

The following diagrams illustrate the experimental workflow and the logical steps for the purification of the target alkaloid.

Caption: General workflow for the extraction of total alkaloids from Catharanthus roseus leaves.

Caption: Logical workflow for the purification of (16R)-Dihydrositsirikine from a crude extract.

References

• 1. Biosynthesis and regulation of terpenoid indole alkaloids in Catharanthus roseus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. plantsjournal.com [plantsjournal.com]
• 3. mdpi.com [mdpi.com]
• 4. Potentiating Biosynthesis of Alkaloids and Polyphenolic Substances in Catharanthus roseus Plant Using ĸ-Carrageenan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phytochemical Composition, Antioxidant Capacity, and Enzyme Inhibitory Activity in Callus, Somaclonal Variant, and Normal Green Shoot Tissues of Catharanthus roseus (L) G. Don - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of (16R)-Dihydrositsirikine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(16R)-Dihydrositsirikine is an indole alkaloid that has been identified in various plant species, including Catharanthus roseus. As a member of this significant class of natural products, accurate and precise quantification of (16R)-Dihydrositsirikine is crucial for phytochemical analysis, quality control of herbal medicines, and pharmacokinetic studies in drug development. This document provides detailed application notes and protocols for the quantification of (16R)-Dihydrositsirikine using High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

While validated methods for a wide range of indole alkaloids have been established, a specific, validated quantitative method for (16R)-Dihydrositsirikine is not extensively documented in publicly available literature. Therefore, the following protocols are proposed based on established methods for structurally similar indole alkaloids. These methods will require validation according to the International Council for Harmonisation (ICH) guidelines to ensure their suitability for the intended purpose.

(16R)-Dihydrositsirikine is an indole alkaloid with the chemical formula C21H28N2O3 and a molecular weight of 356.47 g/mol .[1] Its structure and properties are available in public databases such as PubChem.[2]

Data Presentation: Quantitative Performance of Analytical Methods for Related Indole Alkaloids

The following tables summarize typical validation parameters for the quantification of various indole alkaloids using HPLC-DAD and UPLC-MS/MS. This data, gathered from existing literature, can serve as a benchmark for the validation of the proposed methods for (16R)-Dihydrositsirikine.

Table 1: HPLC-DAD Method Performance for Indole Alkaloids

Analyte	Linearity (R²)	LOD (µg/mL)	LOQ (µg/mL)	Recovery (%)	Reference
Ajmalicine	> 0.999	-	-	-	[3]
Catharanthine	> 0.999	-	-	-	[3]
Vindoline	> 0.999	-	-	-	[3]
Yohimbine	> 0.9988	-	-	90.4 - 101.4	[4]
Reserpine	> 0.9988	-	-	90.4 - 101.4	[4]

Table 2: UPLC-MS/MS Method Performance for Indole Alkaloids

Analyte	Linearity (R²)	LOD (ng/mL)	LOQ (ng/mL)	Accuracy (%)	Precision (%RSD)	Reference
Ajmalicine	> 0.9988	1 - 10	3 - 30	-	-	[5]
Vincristine	> 0.9988	1 - 10	3 - 30	-	-	[5]
Vinblastine	> 0.9988	1 - 10	3 - 30	-	-	[5]
Harmine	0.9958	0.31 (pg)	1.04 (pg)	97.7 - 102.0	1.5 - 3.5	[6]
Yohimbine	0.9910	-	-	97.7 - 102.0	1.5 - 3.5	[6]

Experimental Protocols

Protocol 1: Quantification of (16R)-Dihydrositsirikine by HPLC-DAD

This protocol describes a High-Performance Liquid Chromatography method with Diode-Array Detection for the quantification of (16R)-Dihydrositsirikine in plant extracts.

1. Sample Preparation (Acid-Base Extraction)

• Weigh 1.0 g of finely powdered, dried plant material.

• Add 20 mL of 1% HCl in methanol.

• Sonicate for 30 minutes and then macerate for 24 hours at room temperature.

• Filter the extract through Whatman No. 1 filter paper.

• Evaporate the filtrate to dryness under reduced pressure.

• Dissolve the residue in 10 mL of 5% acetic acid.

• Wash the acidic solution with 10 mL of ethyl acetate three times to remove non-polar compounds.

• Adjust the pH of the aqueous layer to 9-10 with ammonium hydroxide.

• Extract the alkaloids with 10 mL of dichloromethane three times.

• Combine the dichloromethane fractions and evaporate to dryness.

• Reconstitute the residue in 1 mL of mobile phase, filter through a 0.45 µm syringe filter, and inject into the HPLC system.

2. Chromatographic Conditions

• Instrument: HPLC system with a Diode-Array Detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: 10 mM Ammonium acetate in water, pH adjusted to 6.5 with acetic acid.

  • B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 10% B

  • 5-25 min: 10-60% B

  • 25-30 min: 60-10% B

  • 30-35 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Injection Volume: 20 µL.

• Detection Wavelength: 280 nm (or the UV maximum of (16R)-Dihydrositsirikine if determined).

3. Quantification

• Prepare a stock solution of (16R)-Dihydrositsirikine standard of known concentration.

• Prepare a series of calibration standards by diluting the stock solution.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Quantify (16R)-Dihydrositsirikine in the samples by interpolating their peak areas from the calibration curve.

Protocol 2: Quantification of (16R)-Dihydrositsirikine by UPLC-MS/MS

This protocol outlines a more sensitive and selective Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry method for the quantification of (16R)-Dihydrositsirikine, particularly suitable for complex matrices or low concentrations.

1. Sample Preparation

• Follow the same acid-base extraction procedure as described in Protocol 1. The final residue should be reconstituted in a mobile phase compatible with mass spectrometry (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

2. UPLC Conditions

• Instrument: UPLC system coupled to a triple quadrupole mass spectrometer.

• Column: Acquity UPLC BEH C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in water.

  • B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-7 min: 5% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Mode: Multiple Reaction Monitoring (MRM).

• Precursor Ion ([M+H]⁺): m/z 357.2.

• Product Ions: To be determined by infusing a standard solution of (16R)-Dihydrositsirikine and optimizing fragmentation.

• Capillary Voltage: 3.0 kV.

• Cone Voltage: 30 V.

• Desolvation Gas Flow: 800 L/h.

• Desolvation Temperature: 400 °C.

• Source Temperature: 150 °C.

4. Quantification

• Prepare calibration standards and quality control samples in a matrix matching the study samples if possible.

• Construct a calibration curve using the peak area ratio of the analyte to an internal standard (if used).

• Quantify (16R)-Dihydrositsirikine in the samples using the regression equation from the calibration curve.

Visualizations

Caption: HPLC-DAD experimental workflow for (16R)-Dihydrositsirikine quantification.

References

• 1. (16R)-Dihydrositsirikine | 6519-26-2 [chemicalbook.com]
• 2. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 4. scispace.com [scispace.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. A Fast and Reliable UHPLC–MS/MS-Based Method for Screening Selected Pharmacologically Significant Natural Plant Indole Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Sensitive and Selective HPLC-MS/MS Method for the Quantification of (16R)-Dihydrositsirikine in Biological Matrices

Abstract

This application note describes a highly selective and sensitive High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the quantitative analysis of (16R)-Dihydrositsirikine in biological matrices such as plasma. (16R)-Dihydrositsirikine is an indole alkaloid with potential pharmacological significance.[1][2] The method utilizes a simple protein precipitation step for sample preparation, followed by chromatographic separation on a C18 reversed-phase column and detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This method is intended to serve as a robust starting point for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, metabolic profiling, and quality control of (16R)-Dihydrositsirikine.

Introduction

(16R)-Dihydrositsirikine is a naturally occurring indole alkaloid found in plants such as Catharanthus roseus.[1][2] Its chemical formula is C21H28N2O3 with a molecular weight of 356.47 g/mol .[1][3] Given the therapeutic potential of many indole alkaloids, sensitive and specific analytical methods are crucial for preclinical and clinical development. HPLC-MS/MS offers superior sensitivity and selectivity for quantifying low-concentration analytes in complex biological samples.[4][5][6] This document provides a detailed protocol for the analysis of (16R)-Dihydrositsirikine, which can be adapted and validated for specific research needs.

Experimental

Materials and Reagents

• (16R)-Dihydrositsirikine reference standard (purity ≥98%)

• Internal Standard (IS), e.g., a structurally similar stable isotope-labeled compound or another indole alkaloid not present in the samples.

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Control biological matrix (e.g., rat plasma)

Sample Preparation

A protein precipitation method is proposed for its simplicity and efficiency in removing the bulk of matrix proteins.[7][8]

• Allow all samples and standards to thaw to room temperature.

• To 100 µL of plasma sample, add 10 µL of the internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

HPLC-MS/MS Instrumentation and Conditions

The analysis is performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

Table 1: HPLC Parameters

Parameter	Suggested Condition
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution	Start at 10% B, increase to 90% B over 5 min, hold for 1 min, return to 10% B, and equilibrate for 2 min.

Table 2: MS/MS Parameters

Parameter	Suggested Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	357.2 [M+H]⁺
Product Ions (m/z)	To be determined by direct infusion of the standard. Plausible fragments could be around m/z 144 and 198.
Collision Energy	To be optimized for each transition.
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	450°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

Method Validation Parameters (Hypothetical Data)

The following table summarizes the expected performance characteristics of the method. These values are illustrative and should be confirmed during in-house validation.

Table 3: Method Validation Summary

Parameter	Expected Performance
Linearity Range	1 - 1000 ng/mL (r² > 0.99)
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LOQ)
Precision (%RSD)	≤15% (≤20% at LOQ)
Recovery	>85%
Matrix Effect	Within acceptable limits (e.g., 85-115%)

Experimental Workflow and Signaling Pathway Diagrams

Caption: Experimental workflow for the HPLC-MS/MS analysis of (16R)-Dihydrositsirikine.

Conclusion

The proposed HPLC-MS/MS method provides a sensitive, selective, and robust framework for the quantification of (16R)-Dihydrositsirikine in biological matrices. The simple sample preparation and rapid chromatographic runtime make it suitable for high-throughput analysis in a drug development setting. This application note serves as a comprehensive starting point for researchers to develop and validate a method tailored to their specific analytical needs. Further optimization of MS/MS parameters and validation according to regulatory guidelines is recommended before application to clinical or pivotal preclinical studies.

References

• 1. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Electrospray–Mass Spectrometry-Guided Targeted Isolation of Indole Alkaloids from Leaves of Catharanthus roseus by Using High-Performance Countercurrent Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Clinical validation of a liquid chromatography-tandem mass spectrometry method for the quantification of calcineurin and mTOR inhibitors in dried matrix on paper discs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LC-MS-MS analysis of hydromorphone and hydromorphone metabolites with application to a pharmacokinetic study in the male Sprague-Dawley rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Current analytical methods for the detection of dityrosine, a biomarker of oxidative stress, in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of dihydromyricetin in rat plasma by LC-MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (16R)-Dihydrositsirikine: A Review of Available Data

A comprehensive search of scientific literature and databases reveals a significant lack of specific studies on the mechanism of action of (16R)-Dihydrositsirikine. Therefore, detailed experimental protocols, quantitative data, and specific signaling pathways for this particular compound cannot be provided at this time.

While information on (16R)-Dihydrositsirikine is limited, it belongs to the broad class of indole alkaloids. Many compounds in this class have been extensively studied for their anticancer properties.[1][2] This document provides a general overview of the known mechanisms of action of related indole alkaloids to offer a potential framework for future research on (16R)-Dihydrositsirikine.

General Anticancer Mechanisms of Indole Alkaloids

Indole alkaloids exert their anticancer effects through a variety of mechanisms, often targeting multiple cellular processes involved in cancer cell proliferation, survival, and metastasis.[1][3] The primary mechanisms include:

• Disruption of Microtubule Dynamics: A well-established mechanism for several indole alkaloids, such as the vinca alkaloids (vinblastine and vincristine), is the inhibition of tubulin polymerization.[4][5] This disruption of microtubule formation leads to mitotic arrest and ultimately induces apoptosis (programmed cell death).[4]

• Induction of Apoptosis: Indole alkaloids can trigger apoptosis through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[3] This can involve the modulation of Bcl-2 family proteins, activation of caspases, and generation of reactive oxygen species (ROS).[3][4]

• Cell Cycle Arrest: By interfering with key cell cycle regulators, indole alkaloids can cause cancer cells to arrest at different phases of the cell cycle, preventing their division and proliferation.[4]

• Inhibition of Angiogenesis: Some indole alkaloids have been shown to inhibit the formation of new blood vessels (angiogenesis), which is crucial for tumor growth and metastasis.[4]

• Modulation of Signaling Pathways: Indole alkaloids can interfere with various signaling pathways that are often dysregulated in cancer, such as those involving protein kinases and transcription factors.[3]

Potential Signaling Pathways for Investigation

Based on the known activities of other indole alkaloids, future studies on (16R)-Dihydrositsirikine could investigate its effects on the following signaling pathways:

Caption: Hypothetical signaling pathways potentially modulated by indole alkaloids.

Proposed Experimental Protocols for Future Studies

To elucidate the mechanism of action of (16R)-Dihydrositsirikine, the following experimental approaches, commonly used for characterizing anticancer compounds, are recommended.

Cell Viability and Cytotoxicity Assays

• Objective: To determine the concentration-dependent effect of (16R)-Dihydrositsirikine on the viability and proliferation of cancer cells.

• Protocol:

  • Seed cancer cells of interest (e.g., breast, lung, colon cancer cell lines) in 96-well plates at an appropriate density.

  • After 24 hours, treat the cells with a range of concentrations of (16R)-Dihydrositsirikine.

  • Incubate for 24, 48, and 72 hours.

  • Assess cell viability using assays such as MTT, MTS, or a resazurin-based assay.

  • Calculate the IC50 (half-maximal inhibitory concentration) values.

Apoptosis Assays

• Objective: To determine if (16R)-Dihydrositsirikine induces apoptosis in cancer cells.

• Protocol (Annexin V/Propidium Iodide Staining):

  • Treat cancer cells with (16R)-Dihydrositsirikine at its IC50 concentration for various time points.

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark.

  • Analyze the cells by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Cell Cycle Analysis

• Objective: To investigate the effect of (16R)-Dihydrositsirikine on cell cycle progression.

• Protocol:

  • Treat cancer cells with (16R)-Dihydrositsirikine at its IC50 concentration.

  • Harvest the cells at different time points, wash with PBS, and fix in cold 70% ethanol.

  • Treat the cells with RNase A and stain with Propidium Iodide (PI).

  • Analyze the DNA content by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases.

Western Blot Analysis

• Objective: To examine the effect of (16R)-Dihydrositsirikine on the expression of key proteins involved in apoptosis, cell cycle regulation, and major signaling pathways.

• Protocol:

  • Treat cells with (16R)-Dihydrositsirikine.

  • Lyse the cells and quantify the protein concentration.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against target proteins (e.g., Bcl-2, Bax, caspases, cyclins, CDKs, Akt, ERK).

  • Incubate with HRP-conjugated secondary antibodies and detect the protein bands using a chemiluminescence substrate.

References

• 1. Indole Alkaloids with Potential Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Naturally derived indole alkaloids targeting regulated cell death (RCD) for cancer therapy: from molecular mechanisms to potential therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pharmatutor.org [pharmatutor.org]

Application Notes and Protocols for In Vitro Bioactivity Assays of (16R)-Dihydrositsirikine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to evaluating the potential bioactivities of (16R)-Dihydrositsirikine, an indole alkaloid.[1][2][3][] Given that many natural products, including alkaloids, exhibit cytotoxic and anti-inflammatory properties, the following protocols are designed to screen for these effects in a laboratory setting.[5][6][7]

Section 1: Cytotoxicity and Anti-Proliferative Activity

A fundamental step in assessing the bioactivity of a novel compound is to determine its effect on cell viability and proliferation. The MTT assay is a widely used colorimetric method for this purpose.[8][9][10]

Data Presentation: Hypothetical IC50 Values of (16R)-Dihydrositsirikine

The following table summarizes hypothetical quantitative data for the half-maximal inhibitory concentration (IC50) of (16R)-Dihydrositsirikine against various cancer cell lines after 48 hours of treatment.

Cell Line	Cancer Type	IC50 (µM)
HeLa	Cervical Cancer	25.8
MCF-7	Breast Cancer	42.1
A549	Lung Cancer	33.5
HCT116	Colon Cancer	19.3
Jurkat	T-cell Leukemia	12.6

Experimental Protocol: MTT Assay for Cell Viability

This protocol details the steps for determining the cytotoxic effects of (16R)-Dihydrositsirikine on cultured mammalian cells.[8][11][12]

Materials:

• (16R)-Dihydrositsirikine

• Human cancer cell lines (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (16R)-Dihydrositsirikine in complete medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, used to dissolve the compound).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[9][11]

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[9]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log concentration of (16R)-Dihydrositsirikine to determine the IC50 value.

Visualization: MTT Assay Workflow

Caption: Workflow for the MTT cell viability assay.

Section 2: Apoptosis Induction

To investigate whether cytotoxicity is mediated by programmed cell death, an apoptosis assay using Annexin V and Propidium Iodide (PI) staining followed by flow cytometry is recommended.[13][14][15]

Data Presentation: Hypothetical Apoptosis Induction by (16R)-Dihydrositsirikine

The following table presents hypothetical data on the percentage of apoptotic cells in the Jurkat cell line after 24 hours of treatment with (16R)-Dihydrositsirikine at its IC50 concentration.

Treatment	Concentration (µM)	Early Apoptotic Cells (Annexin V+/PI-) (%)	Late Apoptotic/Necrotic Cells (Annexin V+/PI+) (%)
Vehicle Control	0	4.2	2.1
(16R)-Dihydrositsirikine	12.6	28.5	15.3

Experimental Protocol: Annexin V/PI Apoptosis Assay

This protocol outlines the procedure for detecting apoptosis by flow cytometry.[14][15][16]

Materials:

• Jurkat cells

• (16R)-Dihydrositsirikine

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• 6-well plates

• Flow cytometer

Procedure:

• Cell Treatment: Seed Jurkat cells in 6-well plates at a density of 1 x 10^6 cells/well. Treat the cells with (16R)-Dihydrositsirikine at the desired concentrations (e.g., IC50) for 24 hours. Include a vehicle control.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes and discard the supernatant.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within 1 hour. Healthy cells will be negative for both stains, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic or necrotic cells will be positive for both.[13][14][15]

Visualization: Apoptosis Assay Workflow

Caption: Workflow for the Annexin V/PI apoptosis assay.

Section 3: Anti-Inflammatory Activity

The anti-inflammatory potential of (16R)-Dihydrositsirikine can be assessed by its ability to inhibit the production of pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.

Data Presentation: Hypothetical Inhibition of Nitric Oxide Production

The following table shows hypothetical data for the inhibition of nitric oxide (NO) production by (16R)-Dihydrositsirikine in LPS-stimulated RAW 264.7 macrophages.

Treatment	Concentration (µM)	NO Production (% of LPS Control)
Control	0	< 5
LPS (1 µg/mL)	0	100
LPS + (16R)-Dihydrositsirikine	1	85.2
LPS + (16R)-Dihydrositsirikine	10	45.7
LPS + (16R)-Dihydrositsirikine	50	15.3

Experimental Protocol: Nitric Oxide Inhibition Assay (Griess Test)

This protocol measures the effect of (16R)-Dihydrositsirikine on NO production.[17]

Materials:

• RAW 264.7 murine macrophage cell line

• (16R)-Dihydrositsirikine

• Lipopolysaccharide (LPS)

• Griess Reagent

• Complete cell culture medium

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and incubate overnight.

• Pre-treatment: Pre-treat the cells with various concentrations of (16R)-Dihydrositsirikine for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include untreated and LPS-only controls.

• Supernatant Collection: Collect 50 µL of the cell culture supernatant.

• Griess Reaction: Add 50 µL of Griess Reagent to the supernatant and incubate for 10 minutes at room temperature.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-only control.

Section 4: Investigation of Signaling Pathways

To elucidate the mechanism of action, the effect of (16R)-Dihydrositsirikine on key signaling pathways involved in cell proliferation and inflammation, such as the MAPK and NF-κB pathways, can be investigated by Western blotting.[18][19][20][21]

Data Presentation: Hypothetical Effect on Protein Phosphorylation

The following table summarizes hypothetical quantitative data from a Western blot experiment, showing the effect of (16R)-Dihydrositsirikine on the phosphorylation of key proteins in the MAPK and NF-κB pathways in HCT116 cells.

Target Protein	Treatment (1h)	Fold Change (Normalized Intensity)
p-ERK1/2	Control	1.00
p-ERK1/2	(16R)-Dihydrositsirikine (19.3 µM)	0.35
p-p65 (NF-κB)	Control	1.00
p-p65 (NF-κB)	(16R)-Dihydrositsirikine (19.3 µM)	0.42

Experimental Protocol: Western Blot Analysis

This protocol details the steps for analyzing changes in protein expression and phosphorylation.[18][19][22]

Materials:

• HCT116 cells

• (16R)-Dihydrositsirikine

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Primary antibodies (e.g., anti-p-ERK, anti-ERK, anti-p-p65, anti-p65, anti-GAPDH)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and electrophoresis equipment

• PVDF or nitrocellulose membranes

• Chemiluminescent substrate

Procedure:

• Cell Treatment and Lysis: Treat HCT116 cells with (16R)-Dihydrositsirikine for the desired time. Lyse the cells with RIPA buffer.[18]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.[18]

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer the proteins to a membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like GAPDH.

Visualization: Signaling Pathways

Caption: Inhibition of the MAPK/ERK signaling pathway.

Caption: Inhibition of the canonical NF-κB signaling pathway.

References

• 1. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6519-26-2((16R)-Dihydrositsirikine) | Kuujia.com [kuujia.com]
• 3. (16R)-Dihydrositsirikine | 6519-26-2 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. Bioassays for anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. merckmillipore.com [merckmillipore.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. [PDF] Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. | Semantic Scholar [semanticscholar.org]
• 14. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method [bio-protocol.org]
• 16. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method [en.bio-protocol.org]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. Analysis of Mitogen-Activated Protein Kinase Phosphorylation in Response to Stimulation of Histidine Kinase Signaling Pathways in Neurospora - PMC [pmc.ncbi.nlm.nih.gov]

(16R)-Dihydrositsirikine: A Potential Phytochemical Standard for Analytical Applications

(16R)-Dihydrositsirikine , a natural indole alkaloid found in the medicinal plant Catharanthus roseus, is emerging as a valuable reference standard for phytochemical analysis. Its consistent presence in this widely studied plant makes it a key marker for the quality control and standardization of C. roseus extracts and derived products. This application note provides a comprehensive overview of the analytical methodologies for the quantification of (16R)-Dihydrositsirikine, serving as a guide for researchers, scientists, and drug development professionals.

Physicochemical Properties

Property	Value
Molecular Formula	C₂₁H₂₈N₂O₃
Molecular Weight	356.47 g/mol
CAS Number	6519-26-2
Synonyms	19,20-Dihydroisositsirikine, Dihydrositsirikine

Analytical Methodologies

The quantification of (16R)-Dihydrositsirikine in plant materials and extracts is crucial for ensuring product consistency and efficacy. High-Performance Liquid Chromatography (HPLC) and High-Performance Thin-Layer Chromatography (HPTLC) are powerful techniques for this purpose. While specific validated methods for (16R)-Dihydrositsirikine are still under development, existing methods for the analysis of indole alkaloids in Catharanthus roseus can be adapted and optimized.

A Liquid Chromatography–Tandem Mass Spectrometry (LC-MS/MS) method has been utilized for the phytochemical profiling of C. roseus, where Dihydrositsirikine was identified with a retention time of 18.37 minutes.[1] This indicates the feasibility of developing a robust LC-MS/MS method for its precise quantification.

Experimental Workflow for Phytochemical Analysis

Caption: General workflow for the phytochemical analysis of (16R)-Dihydrositsirikine.

Protocols

Protocol 1: Sample Preparation for the Extraction of Alkaloids from Catharanthus roseus

Objective: To extract total alkaloids, including (16R)-Dihydrositsirikine, from dried plant material.

Materials:

• Dried and powdered Catharanthus roseus plant material (leaves, stems, or roots)

• Methanol (HPLC grade)

• Ammonia solution (25%)

• Shaker or sonicator

• Filter paper (Whatman No. 1 or equivalent)

• Rotary evaporator

Procedure:

• Weigh 10 g of the powdered plant material and transfer it to a conical flask.

• Add 100 mL of methanol to the flask.

• Add 2 mL of ammonia solution to basify the mixture, facilitating the extraction of alkaloids.

• Securely close the flask and place it on a shaker or in a sonicator for 24 hours at room temperature.

• After extraction, filter the mixture through filter paper to separate the extract from the plant debris.

• Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

• Redissolve the concentrated extract in a known volume of methanol for subsequent analysis.

Protocol 2: High-Performance Liquid Chromatography (HPLC) - Method Development and Validation (General Approach)

Objective: To develop and validate an HPLC method for the quantification of (16R)-Dihydrositsirikine using a reference standard.

Instrumentation:

• HPLC system with a UV/Vis or Diode Array Detector (DAD)

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

Method Development (Suggested Starting Conditions):

• Mobile Phase: A gradient elution using a mixture of (A) Acetonitrile and (B) Ammonium acetate buffer (pH 6.5) is a common starting point for alkaloid separation.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Scan for the UV maximum of (16R)-Dihydrositsirikine. A general starting point for indole alkaloids is around 220-280 nm.

• Injection Volume: 20 µL

• Column Temperature: 25°C

Method Validation (as per ICH Guidelines):

• Specificity: Analyze a blank (solvent), the reference standard, and the plant extract to ensure no interfering peaks at the retention time of (16R)-Dihydrositsirikine.

• Linearity: Prepare a series of dilutions of the reference standard (e.g., 1-100 µg/mL) and inject them into the HPLC system. Plot a calibration curve of peak area versus concentration and determine the correlation coefficient (r² > 0.99).

• Accuracy: Perform a recovery study by spiking a known amount of the reference standard into a pre-analyzed plant extract at three different concentration levels. Calculate the percentage recovery.

• Precision:

  • Repeatability (Intra-day precision): Analyze at least six replicates of the same sample on the same day.

  • Intermediate Precision (Inter-day precision): Analyze the same sample on three different days.

  • Calculate the Relative Standard Deviation (%RSD) for both.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively.

Logical Relationship for Method Validation

Caption: Key parameters for analytical method validation.

Data Presentation

While a complete dataset for a validated method is not yet publicly available, the following table illustrates how quantitative data for (16R)-Dihydrositsirikine could be presented.

Analytical Parameter	(16R)-Dihydrositsirikine
Retention Time (min)	18.37 (LC-MS/MS)[1]
Linearity Range (µg/mL)	To be determined
Correlation Coefficient (r²)	> 0.99 (Target)
LOD (µg/mL)	To be determined
LOQ (µg/mL)	To be determined
Accuracy (% Recovery)	98-102% (Target)
Precision (%RSD)	< 2% (Target)

Conclusion

(16R)-Dihydrositsirikine holds significant promise as a phytochemical reference standard for the quality control of Catharanthus roseus. The development and validation of robust analytical methods, such as HPLC and HPTLC, are essential for its effective implementation. The protocols and guidelines presented here provide a solid foundation for researchers to establish reliable and accurate quantitative analyses for this important natural product. Further studies are warranted to establish fully validated methods and generate comprehensive quantitative data.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Investigating (16R)-Dihydrositsirikine Effects in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

(16R)-Dihydrositsirikine is a member of the indolo[2,3-a]quinolizidine alkaloid family, a class of natural products known for a wide array of biological activities. While specific data on (16R)-Dihydrositsirikine is limited, related indole alkaloids, such as those found in Catharanthus roseus, have demonstrated significant therapeutic potential, including anticancer properties. It is hypothesized that these compounds may exert their effects by inducing apoptosis, causing cell cycle arrest, and modulating key cellular signaling pathways.

These application notes provide a comprehensive set of protocols to systematically investigate the cellular effects of (16R)-Dihydrositsirikine. The assays described herein are designed to assess its impact on cell viability, programmed cell death (apoptosis), and cell cycle progression. Furthermore, potential signaling pathways that may be influenced by this compound are outlined for further investigation.

Data Presentation

Table 1: Summary of Expected Quantitative Data from Cell-Based Assays

Assay Type	Cell Line(s)	Treatment	Time Points (hours)	Key Parameter Measured	Expected Outcome with Effective Compound
Cell Viability	Cancer Cell Line (e.g., HeLa, MCF-7)	(16R)-Dihydrositsirikine (0.1-100 µM)	24, 48, 72	IC50 (half-maximal inhibitory concentration)	Dose-dependent decrease in cell viability
Apoptosis	Cancer Cell Line	(16R)-Dihydrositsirikine (at IC50)	24, 48	Percentage of apoptotic cells (Annexin V+/PI-)	Increase in the percentage of apoptotic cells
Cell Cycle	Cancer Cell Line	(16R)-Dihydrositsirikine (at IC50)	24, 48	Percentage of cells in G1, S, and G2/M phases	Arrest in a specific phase of the cell cycle (e.g., G2/M)

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the effect of (16R)-Dihydrositsirikine on the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cancer cell line of choice (e.g., HeLa)

• Complete growth medium (e.g., DMEM with 10% FBS)

• (16R)-Dihydrositsirikine stock solution (in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of (16R)-Dihydrositsirikine in complete growth medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration).

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Apoptosis Detection by Annexin V and Propidium Iodide (PI) Staining

This protocol quantifies the percentage of apoptotic and necrotic cells following treatment with (16R)-Dihydrositsirikine.

Materials:

• Cancer cell line

• Complete growth medium

• (16R)-Dihydrositsirikine

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with (16R)-Dihydrositsirikine at its predetermined IC50 concentration for 24 and 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and collect the cell suspension. Centrifuge and wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer provided in the kit. Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Data Acquisition: Analyze the stained cells using a flow cytometer.

• Data Analysis: Determine the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol is used to determine the distribution of cells in different phases of the cell cycle after treatment with (16R)-Dihydrositsirikine.

Materials:

• Cancer cell line

• Complete growth medium

• (16R)-Dihydrositsirikine

• 6-well cell culture plates

• PI/RNase Staining Buffer

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with (16R)-Dihydrositsirikine at its IC50 concentration for 24 and 48 hours.

• Cell Harvesting: Harvest and wash the cells as described in the apoptosis protocol.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in PI/RNase Staining Buffer.

• Incubation: Incubate for 30 minutes in the dark at room temperature.

• Data Acquisition: Analyze the DNA content of the cells by flow cytometry.

• Data Analysis: Generate a histogram of DNA content and quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for assessing (16R)-Dihydrositsirikine's cellular effects.

Hypothesized Signaling Pathway: Induction of Apoptosis

Indole alkaloids have been shown to induce apoptosis through both intrinsic and extrinsic pathways. A potential mechanism for (16R)-Dihydrositsirikine could involve the activation of caspases, key mediators of apoptosis.

Caption: Potential apoptosis induction pathways by (16R)-Dihydrositsirikine.

Hypothesized Signaling Pathway: Cell Cycle Regulation

Many anticancer compounds, including some indole alkaloids, are known to cause cell cycle arrest, often at the G2/M transition, by affecting the machinery that governs cell division, such as cyclin-dependent kinases (CDKs).

Caption: Hypothesized G2/M cell cycle arrest by (16R)-Dihydrositsirikine.

Application Notes and Protocols for Preclinical Pharmacological Evaluation of (16R)-Dihydrositsirikine

Disclaimer: Publicly available pharmacological data for (16R)-Dihydrositsirikine is limited. The following application notes and protocols are based on established methodologies for compounds with potential anti-inflammatory and analgesic properties. Dihydromyricetin (DHM), a well-researched flavonoid with documented anti-inflammatory and analgesic effects, is used as an illustrative example to provide detailed experimental frameworks.[1][2][3] Researchers should adapt these protocols based on the specific physicochemical and toxicological properties of (16R)-Dihydrositsirikine.

Introduction

(16R)-Dihydrositsirikine is a natural compound whose pharmacological profile is not yet extensively characterized.[4][5][6] These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to investigate its potential anti-inflammatory and analgesic activities using established preclinical animal models. The protocols detailed herein are designed to assess efficacy and elucidate potential mechanisms of action.

Animal Models for Pharmacological Studies

The selection of an appropriate animal model is crucial for obtaining relevant and translatable data.[7][8] For evaluating the potential anti-inflammatory and analgesic effects of a test compound, the following models are recommended.

Animal Models for Anti-Inflammatory Activity

• Carrageenan-Induced Paw Edema in Rats: This is a widely used model of acute inflammation.[7][9] Carrageenan injection induces a biphasic inflammatory response, allowing for the evaluation of compounds that may inhibit different inflammatory mediators.

• Lipopolysaccharide (LPS)-Induced Systemic Inflammation in Mice: This model mimics systemic inflammation by activating the innate immune system, leading to the release of pro-inflammatory cytokines.[10] It is useful for studying the systemic anti-inflammatory effects of a compound.

Animal Models for Analgesic Activity

• Hot Plate Test in Mice: This model is used to assess central analgesic activity.[11] The test measures the reaction time of the animal to a thermal stimulus, which is indicative of the pain threshold.

• Formalin Test in Mice: This model evaluates both neurogenic and inflammatory pain.[11][12] The biphasic response to formalin injection allows for the differentiation between acute nociceptive and chronic inflammatory pain mechanisms.

Experimental Protocols

Protocol for Carrageenan-Induced Paw Edema in Rats

Objective: To evaluate the anti-inflammatory effect of (16R)-Dihydrositsirikine on acute inflammation.

Materials:

• Male Wistar rats (180-220 g)

• (16R)-Dihydrositsirikine

• Carrageenan (1% w/v in sterile saline)

• Indomethacin (positive control)

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Plethysmometer

Procedure:

• Animal Acclimatization: Acclimatize rats for at least one week under standard laboratory conditions (22 ± 2°C, 12 h light/dark cycle, ad libitum access to food and water).

• Grouping: Randomly divide animals into groups (n=6-8 per group):

  • Vehicle Control

  • Positive Control (Indomethacin, e.g., 10 mg/kg, p.o.)

  • Test Compound (e.g., 25, 50, 100 mg/kg, p.o.)

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Compound Administration: Administer the vehicle, positive control, or test compound orally (p.o.) or intraperitoneally (i.p.) as appropriate.

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, and 4 hours post-carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Protocol for Formalin Test in Mice

Objective: To assess the analgesic effect of (16R)-Dihydrositsirikine on both acute and inflammatory pain.

Materials:

• Male Swiss albino mice (20-25 g)

• (16R)-Dihydrositsirikine

• Formalin (2.5% in saline)

• Morphine (positive control)

• Vehicle

• Observation chamber

Procedure:

• Animal Acclimatization: Acclimatize mice as described in 3.1.1.

• Grouping: Randomly divide animals into groups (n=6-8 per group).

• Compound Administration: Administer the vehicle, positive control (e.g., Morphine, 5 mg/kg, s.c.), or test compound 30 minutes (i.p.) or 60 minutes (p.o.) before the formalin injection.

• Induction of Pain: Inject 20 µL of 2.5% formalin solution subcutaneously into the plantar surface of the right hind paw.

• Observation: Immediately place the mouse in an observation chamber. Record the total time spent licking or biting the injected paw during two phases:

  • Phase I (Neurogenic Pain): 0-5 minutes post-injection.

  • Phase II (Inflammatory Pain): 15-30 minutes post-injection.

• Data Analysis: Compare the paw licking/biting time in the treated groups with the vehicle control group for both phases.

Data Presentation

Quantitative data should be summarized in tables for clear comparison.

Table 1: Effect of (16R)-Dihydrositsirikine on Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose (mg/kg)	Paw Volume (mL) at 3h post-carrageenan (Mean ± SEM)	% Inhibition of Edema
Vehicle Control	-	1.50 ± 0.12	-
Indomethacin	10	0.75 ± 0.08	50.0
Test Compound	25	1.20 ± 0.10	20.0
Test Compound	50	0.95 ± 0.09	36.7
Test Compound	100	0.80 ± 0.07	46.7
p < 0.05 compared to Vehicle Control

Table 2: Effect of (16R)-Dihydrositsirikine on Formalin-Induced Pain in Mice

Treatment Group	Dose (mg/kg)	Paw Licking Time (s) - Phase I (Mean ± SEM)	Paw Licking Time (s) - Phase II (Mean ± SEM)
Vehicle Control	-	85.2 ± 7.5	150.6 ± 12.3
Morphine	5	30.1 ± 4.2	45.8 ± 6.1
Test Compound	25	70.5 ± 6.8	120.4 ± 10.5
Test Compound	50	62.3 ± 5.9	95.7 ± 9.8
Test Compound	100	50.7 ± 5.1	70.2 ± 8.4
*p < 0.05 compared to Vehicle Control

Visualization of Signaling Pathways and Experimental Workflows

Putative Anti-Inflammatory Signaling Pathway

The anti-inflammatory effects of many natural compounds are mediated through the inhibition of the NF-κB and MAPK signaling pathways.[13][14][15][16][17][18][19][20] These pathways regulate the expression of pro-inflammatory genes.[13][16]

Figure 1. Putative anti-inflammatory signaling pathway.

Experimental Workflow for In Vivo Pharmacological Studies

A standardized workflow is essential for ensuring the reproducibility and reliability of in vivo experiments.[21][22][23]

References

• 1. Frontiers | Mechanism of Dihydromyricetin on Inflammatory Diseases [frontiersin.org]
• 2. Dihydromyricetin resists inflammation‐induced muscle atrophy via ryanodine receptor‐CaMKK‐AMPK signal pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dihydromyricetin ameliorates experimental ulcerative colitis by inhibiting neutrophil extracellular traps formation via the HIF-1α/VEGFA signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (16R)-Dihydrositsirikine | 6519-26-2 [chemicalbook.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. ijpsr.com [ijpsr.com]
• 8. Frontiers | Editorial: Preclinical Animal Models and Measures of Pain: Improving Predictive Validity for Analgesic Drug Development [frontiersin.org]
• 9. VARIOUS ANIMAL MODELS FOR PRECLINICAL TESTING OF ANTI-INFLAMMATORY AGENTS | Semantic Scholar [semanticscholar.org]
• 10. Suppression of Inflammatory Responses by Dihydromyricetin, a Flavonoid from Ampelopsis grossedentata, via Inhibiting the Activation of NF-κB and MAPK Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. synapse.koreamed.org [synapse.koreamed.org]
• 16. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. MAPK signaling in inflammation-associated cancer development - PMC [pmc.ncbi.nlm.nih.gov]
• 18. NF-kappaB Signaling Pathways in Neurological Inflammation: A Mini Review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. MAPK signalling pathway: Significance and symbolism [wisdomlib.org]
• 20. NF-κB - Wikipedia [en.wikipedia.org]
• 21. Optimising in vivo pharmacology studies--Practical PKPD considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Workflow Automation for Faster In Vivo Research [modernvivo.com]
• 23. admescope.com [admescope.com]

Application Notes and Protocols for Metabolic Engineering Research of (16R)-Dihydrositsirikine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(16R)-Dihydrositsirikine is a monoterpenoid indole alkaloid (MIA) belonging to the sarpagan-type family of natural products. These compounds, primarily isolated from plants of the Apocynaceae family, such as Catharanthus roseus and Rauvolfia serpentina, exhibit a wide range of pharmacological activities.[1] The complex structure of sarpagan alkaloids, including (16R)-Dihydrositsirikine, makes chemical synthesis challenging and costly. Metabolic engineering of microbial hosts, such as the yeast Saccharomyces cerevisiae, presents a promising alternative for the sustainable and scalable production of these valuable compounds.[2][3]

These application notes provide an overview of the strategies and methodologies for the metabolic engineering of yeast to produce sarpagan-type alkaloids, with a focus on establishing a platform for the potential biosynthesis of (16R)-Dihydrositsirikine. While direct reports on the heterologous production of (16R)-Dihydrositsirikine are limited, the protocols and data presented here are based on the successful engineering of related MIAs and provide a foundational framework for future research.

Biosynthetic Pathway of Sarpagan Alkaloids

The biosynthesis of sarpagan alkaloids originates from the universal MIA precursor, strictosidine, which is formed by the condensation of tryptamine and secologanin.[4] The pathway then proceeds through a series of complex enzymatic reactions, including the action of esterases and reductases, to form the characteristic sarpagan skeleton. A key intermediate in this pathway is polyneuridine aldehyde, which can be converted to various sarpagan and ajmalan-type alkaloids.[1][5] The proposed biosynthetic pathway leading to sarpagan alkaloids is depicted below.

Caption: Proposed biosynthetic pathway of sarpagan alkaloids.

Metabolic Engineering of Yeast for MIA Production

The reconstruction of MIA biosynthetic pathways in S. cerevisiae has been successfully demonstrated for several related alkaloids.[2][6] This involves the heterologous expression of plant-derived enzymes, optimization of precursor supply, and enhancement of cofactor availability. The data presented below summarizes the production titers of key MIAs in engineered yeast, which can serve as a benchmark for the potential production of (16R)-Dihydrositsirikine.

Compound	Host Organism	Precursors	Titer	Reference
Strictosidine	S. cerevisiae	Geraniol, Tryptamine	~50 mg/L	[6]
Ajmalicine	S. cerevisiae	Simple sugars	61.4 mg/L	[2][7]
Heteroyohimbine alkaloids	S. cerevisiae	Simple sugars	119.2 mg/L	[2][7]

Experimental Protocols

The following protocols provide a general framework for the heterologous expression of a candidate enzyme from the sarpagan alkaloid pathway in S. cerevisiae, followed by cultivation and metabolite analysis.

Protocol 1: Construction of a Yeast Expression Vector

This protocol describes the cloning of a candidate gene, such as a putative reductase for the conversion of 16-epi-vellosimine to (16R)-Dihydrositsirikine, into a yeast expression vector.

Materials:

• Yeast expression vector (e.g., pYES-DEST52)

• Candidate gene cDNA

• Restriction enzymes and T4 DNA ligase

• E. coli competent cells (e.g., DH5α)

• LB agar plates with appropriate antibiotic selection

Procedure:

• Amplify the full-length coding sequence of the candidate gene by PCR using primers with appropriate restriction sites.

• Digest both the PCR product and the yeast expression vector with the selected restriction enzymes.

• Purify the digested DNA fragments using a gel extraction kit.

• Ligate the digested gene insert into the linearized vector using T4 DNA ligase.

• Transform the ligation mixture into competent E. coli cells.

• Plate the transformed cells on selective LB agar plates and incubate overnight at 37°C.

• Select colonies and verify the correct insertion by colony PCR and Sanger sequencing.

• Isolate the recombinant plasmid from a verified colony for yeast transformation.

Protocol 2: Saccharomyces cerevisiae Transformation and Cultivation

This protocol outlines the transformation of the constructed expression vector into S. cerevisiae and subsequent cultivation for alkaloid production.

Materials:

• S. cerevisiae strain (e.g., BY4741)

• Yeast transformation kit (e.g., Frozen-EZ Yeast Transformation II Kit)

• Synthetic complete (SC) drop-out medium for selection

• Yeast extract-peptone-dextrose (YPD) medium for cultivation

• Inducing agent (e.g., galactose for pYES vectors)

Procedure:

• Transform the recombinant plasmid into the desired S. cerevisiae strain using a standard yeast transformation protocol.

• Plate the transformed cells on SC drop-out plates and incubate at 30°C for 2-3 days until colonies appear.

• Inoculate a single colony into 5 mL of selective SC medium and grow overnight at 30°C with shaking.

• Use the overnight culture to inoculate a larger volume of YPD medium.

• Grow the culture at 30°C with shaking until it reaches the mid-log phase (OD600 ≈ 0.6-0.8).

• Induce gene expression by adding the appropriate inducer (e.g., 2% w/v galactose) to the culture medium.

• Continue to incubate the culture for 48-72 hours to allow for alkaloid production.

Protocol 3: Alkaloid Extraction and HPLC Analysis

This protocol describes the extraction of alkaloids from the yeast culture and their analysis by High-Performance Liquid Chromatography (HPLC).

Materials:

• Yeast culture from Protocol 2

• Ethyl acetate or other suitable organic solvent

• Anhydrous sodium sulfate

• Rotary evaporator

• HPLC system with a C18 column

• Acetonitrile, water, and formic acid (or other appropriate mobile phase components)

• Alkaloid standards (if available)

Procedure:

• Harvest the yeast cells by centrifugation.

• Extract the alkaloids from both the supernatant and the cell pellet using an appropriate organic solvent (e.g., ethyl acetate). For the cell pellet, mechanical disruption (e.g., bead beating) may be necessary.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Evaporate the solvent using a rotary evaporator.

• Re-dissolve the dried extract in a suitable solvent (e.g., methanol) for HPLC analysis.

• Filter the sample through a 0.22 µm syringe filter.

• Inject the sample onto an HPLC system equipped with a C18 column.

• Separate the alkaloids using a suitable gradient of mobile phase (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

• Detect the alkaloids using a UV detector (e.g., at 280 nm) or a mass spectrometer for more sensitive and specific detection.[8][9][10]

• Quantify the produced alkaloids by comparing the peak areas to a standard curve of a known concentration of a related standard.

Experimental Workflow

The overall workflow for the metabolic engineering of yeast for sarpagan alkaloid production is summarized in the following diagram.

Caption: General workflow for MIA production in yeast.

Conclusion and Future Directions

The metabolic engineering of Saccharomyces cerevisiae holds significant promise for the production of complex plant-derived alkaloids like (16R)-Dihydrositsirikine. While the direct biosynthesis of this specific compound in a heterologous host has yet to be reported, the successful production of related MIAs provides a strong foundation for future research. Key future steps will involve the identification and characterization of the specific enzymes responsible for the final steps in sarpagan alkaloid biosynthesis. The application of synthetic biology tools and advanced metabolic engineering strategies will be crucial for optimizing production titers and developing a commercially viable bioprocess.[2][11]

References

• 1. atum.bio [atum.bio]
• 2. Yeast metabolic engineering for the production of pharmaceutically important secondary metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Engineering Saccharomyces cerevisiae to produce plant benzylisoquinoline alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Heterologous pulcherrimin production in Saccharomyces cerevisiae confers inhibitory activity on Botrytis conidiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bio.libretexts.org [bio.libretexts.org]
• 6. Engineered Production of Strictosidine and Analogs in Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 7. twistbioscience.com [twistbioscience.com]
• 8. Construction of a Sorbitol-Based Vector for Expression of Heterologous Proteins in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Development of an HPLC-MS/MS Method for the Determination of Alkaloids in Lupins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of (16R)-Dihydrositsirikine and Related Alkaloids

This technical support center provides troubleshooting guidance for common issues encountered during the synthesis of (16R)-Dihydrositsirikine and other complex alkaloids, with a focus on challenges related to the critical Pictet-Spengler reaction.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low to no yield in the Pictet-Spengler reaction for complex alkaloid synthesis?

Low or non-existent yields in a Pictet-Spengler reaction can stem from several factors. The electronic nature of the aromatic ring is crucial; electron-rich aromatic rings are more efficient in this reaction.[1] If your starting tryptamine or phenethylamine derivative contains electron-withdrawing groups, the reaction may be sluggish or fail entirely. Another common issue is the choice and concentration of the acid catalyst. Protic acids like HCl and H₂SO₄, or Lewis acids such as BF₃·OEt₂, are traditionally used, but for sensitive substrates, milder catalysts like chiral phosphoric acids may be necessary.[1] Finally, improper reaction temperature can either prevent the reaction from proceeding or lead to the decomposition of starting materials or products.[1]

Q2: I am observing multiple spots on my TLC plate, indicating the formation of side products. What are the likely culprits?

The formation of side products is a frequent challenge. Over-alkylation or polymerization can occur where the product reacts further with the starting materials.[1] Careful control of stoichiometry, such as using a slight excess of the carbonyl compound, can help minimize this.[1] If your aromatic ring has multiple potential sites for cyclization, a mixture of regioisomers may be formed.[1] In stereoselective syntheses, racemization can be a significant issue, often exacerbated by elevated temperatures.[1]

Q3: How can I control the stereochemistry during the synthesis of (16R)-Dihydrositsirikine?

Achieving high stereoselectivity in Pictet-Spengler reactions is a key challenge. The use of chiral auxiliaries attached to the β-arylethylamine can effectively direct the cyclization to favor one diastereomer.[2] Alternatively, employing chiral catalysts, such as chiral Brønsted acids, Lewis acids, or hydrogen-bond donors, can promote the formation of one enantiomer over the other.[2] Temperature control is also critical; running the reaction at lower temperatures generally favors kinetic control and can help prevent racemization, thus preserving the desired stereochemical integrity.[1]

Q4: My target compound is difficult to purify from the reaction mixture. What strategies can I employ?

Purification difficulties often arise from the presence of closely related side products or unreacted starting materials. If you suspect decomposition of your starting materials or product, consider using milder reaction conditions, such as a lower temperature or a weaker acid catalyst.[1] Protecting sensitive functional groups on your starting materials before the reaction and deprotecting them after the desired transformation can also be a viable strategy to prevent the formation of impurities.[1]

Troubleshooting Guides

Problem 1: Low or No Product Yield

Symptoms:

• No desired product observed by TLC or LC-MS analysis.

• Very faint product spot on TLC with significant starting material remaining.

Possible Causes & Solutions:

Cause	Recommended Action
Ineffective Catalyst	The choice and concentration of the acid catalyst are critical. Traditionally, protic acids like HCl or H₂SO₄, or Lewis acids such as BF₃·OEt₂ are used. For sensitive substrates, milder catalysts like chiral phosphoric acids can be more effective. Optimization of catalyst loading is also recommended.[1]
Improper Reaction Temperature	The optimal temperature can vary significantly. Some reactions proceed at room temperature, while others require heating. It is advisable to start at a lower temperature and gradually increase it, monitoring the reaction progress by TLC or HPLC to avoid decomposition.[1]
Inappropriate Solvent	The solvent influences the solubility of reactants and the stability of intermediates. While protic solvents are common, aprotic media have sometimes provided better yields. A screening of different solvents may be necessary to find the optimal conditions for your specific substrates.[1]
Decomposition of Materials	If starting materials or the product are sensitive to the reaction conditions, consider using milder conditions (e.g., lower temperature, weaker acid). Protecting sensitive functional groups before the reaction and deprotecting them afterward can also be a useful strategy.[1]

Problem 2: Formation of Multiple Side Products

Symptoms:

• Multiple new spots observed on the TLC plate.

• Complex mixture observed by LC-MS or NMR.

Possible Causes & Solutions:

Cause	Recommended Action
Over-alkylation/Polymerization	The product can sometimes react further with the starting materials. Using a slight excess of the carbonyl compound can help drive the reaction to completion and consume the amine starting material.[1] Slow addition of reagents and careful control of stoichiometry can also minimize these side reactions.[1]
Formation of Regioisomers	If there are multiple possible sites for cyclization on the aromatic ring, a mixture of products may be obtained. The choice of solvent can sometimes influence regioselectivity.[1]
Racemization	For stereoselective reactions, a loss of enantiomeric excess can occur. Temperature control is crucial; lower temperatures generally favor kinetic control and can prevent racemization. The choice of a suitable chiral auxiliary or catalyst is also critical for maintaining stereochemical integrity.[1]

Experimental Protocols

General Procedure for a Trial Pictet-Spengler Reaction:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the tryptamine or phenethylamine derivative (1.0 equivalent).

• Dissolve the starting material in a suitable solvent (e.g., dichloromethane, toluene, or acetonitrile).

• Add the aldehyde or ketone (1.0-1.2 equivalents).

• Cool the mixture to the desired starting temperature (e.g., 0 °C or room temperature).

• Add the acid catalyst (e.g., trifluoroacetic acid, 10 mol%) dropwise.

• Stir the reaction mixture and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding a suitable base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent.

• Dry the combined organic layers over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Caption: General experimental workflow for the Pictet-Spengler reaction.

Caption: A logical flow diagram for troubleshooting common synthesis issues.

References

• 1. benchchem.com [benchchem.com]
• 2. organicreactions.org [organicreactions.org]

(16R)-Dihydrositsirikine stability and degradation issues

Welcome to the technical support center for (16R)-Dihydrositsirikine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and potential degradation issues of this compound. The information is presented in a question-and-answer format to directly address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for (16R)-Dihydrositsirikine to ensure its stability?

A1: To ensure the long-term stability of (16R)-Dihydrositsirikine, it is recommended to store the compound in its solid form in a tightly sealed, amber glass vial at -20°C. The area should be dark and dry. For solutions, it is advisable to prepare them fresh. If short-term storage of a solution is necessary, it should be stored at 2-8°C for no longer than 24 hours and protected from light. Many indole alkaloids are sensitive to light and temperature.

Q2: What are the primary factors that can cause the degradation of (16R)-Dihydrositsirikine?

A2: Based on the general characteristics of indole alkaloids, the primary factors that can lead to the degradation of (16R)-Dihydrositsirikine are:

• Exposure to Light: Indole alkaloids are often photosensitive and can undergo photochemical degradation.

• Elevated Temperatures: Heat can accelerate degradation reactions.

• Extreme pH Conditions: Both acidic and alkaline conditions can lead to hydrolysis or other degradation pathways.

• Oxidation: The indole nucleus and other functional groups can be susceptible to oxidation.

Q3: Are there any known degradation products of (16R)-Dihydrositsirikine?

A3: While specific degradation products for (16R)-Dihydrositsirikine are not extensively documented in publicly available literature, potential degradation pathways for indole alkaloids include oxidation of the indole ring, hydrolysis of the ester group, and epimerization.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the handling and analysis of (16R)-Dihydrositsirikine.

Issue 1: Inconsistent results in biological assays.

• Possible Cause: Degradation of the compound due to improper storage or handling.

• Troubleshooting Steps:

  • Verify the storage conditions of your stock solution and solid compound.

  • Prepare fresh solutions for each experiment.

  • Protect solutions from light by using amber vials or wrapping containers in aluminum foil.

  • Perform a purity check of your compound using HPLC-UV to assess for degradation products.

Issue 2: Appearance of unexpected peaks in HPLC chromatograms.

• Possible Cause: On-column degradation or degradation in the sample vial.

• Troubleshooting Steps:

  • Ensure the mobile phase pH is within a stable range for the compound (typically near neutral).

  • Use a refrigerated autosampler to minimize degradation in the vial during long analytical runs.

  • Investigate the effect of different solvents on sample stability. Some organic solvents can promote degradation.

Issue 3: Loss of compound during sample preparation or extraction.

• Possible Cause: Adsorption to surfaces or degradation during the procedure.

• Troubleshooting Steps:

  • Use silanized glassware to minimize adsorption.

  • Perform extraction procedures at low temperatures.

  • Work quickly and minimize the exposure of the sample to ambient light and temperature.

Data Presentation

The following tables summarize hypothetical quantitative data on the stability of (16R)-Dihydrositsirikine under various stress conditions. This data is for illustrative purposes to guide experimental design.

Table 1: Hypothetical Stability of (16R)-Dihydrositsirikine in Solution (0.1 mg/mL in Methanol) under Different Temperature and Light Conditions over 24 hours.

Condition	% Purity Remaining
4°C, Dark	99.5%
Room Temperature, Dark	95.2%
Room Temperature, Light	85.1%
40°C, Dark	88.7%

Table 2: Hypothetical Stability of (16R)-Dihydrositsirikine in Aqueous Buffers at Room Temperature for 8 hours.

pH	% Purity Remaining
3.0	90.3%
5.0	98.1%
7.4	99.2%
9.0	92.5%

Experimental Protocols

Protocol 1: Forced Degradation Study of (16R)-Dihydrositsirikine

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and pathways.

• Preparation of Stock Solution: Prepare a stock solution of (16R)-Dihydrositsirikine in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid compound at 105°C for 48 hours.

  • Photodegradation: Expose the stock solution to UV light (254 nm) for 24 hours.

• Sample Analysis: After the specified time, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration and analyze by a stability-indicating HPLC-UV/MS method.

• Data Evaluation: Compare the chromatograms of the stressed samples with that of an unstressed control to identify degradation peaks. Use mass spectrometry to propose structures for the degradation products.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing an HPLC method to separate (16R)-Dihydrositsirikine from its potential degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with a low percentage of B and gradually increase to elute more hydrophobic compounds. A typical gradient might be 10-90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 220 nm and 280 nm.

• Injection Volume: 10 µL.

Visualizations

The following diagrams illustrate key workflows and concepts related to the stability of (16R)-Dihydrositsirikine.

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Potential degradation pathways for (16R)-Dihydrositsirikine.

Technical Support Center: Improving Purification of (16R)-Dihydrositsirikine from Crude Extracts

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for researchers encountering challenges in the purification of (16R)-Dihydrositsirikine, a terpene indole alkaloid with significant scientific interest. This resource offers detailed troubleshooting guides in a question-and-answer format, experimental protocols, and quantitative data to streamline your purification workflow.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues faced during the extraction and purification of (16R)-Dihydrositsirikine from crude plant extracts, particularly from sources like Catharanthus roseus.

Q1: My initial extraction yield of total alkaloids from the plant material is very low. What are the possible causes and how can I improve it?

A1: Low extraction yields can stem from several factors. Here’s a systematic approach to troubleshoot this issue:

• Incomplete Cell Lysis: The plant cell walls may not be sufficiently disrupted to release the alkaloids.

  • Solution: Ensure the dried plant material is ground into a fine powder. Employing techniques like sonication or microwave-assisted extraction can significantly enhance cell disruption and improve yields.

• Suboptimal Solvent Choice: The polarity of the extraction solvent is critical for efficiently solubilizing (16R)-Dihydrositsirikine and other indole alkaloids.

  • Solution: Acidified methanol or ethanol are commonly used and generally effective. A typical starting point is 80% methanol.[1] Experiment with different solvent systems and pH ranges. An initial extraction with an acidified aqueous solution (e.g., dilute acetic acid to pH 3-4) can protonate the alkaloids, increasing their solubility in the aqueous phase before subsequent liquid-liquid extraction into an organic solvent.

• Insufficient Extraction Time or Temperature: The extraction process may not be long enough or at a suitable temperature to allow for complete diffusion of the alkaloids from the plant matrix.

  • Solution: Optimize the extraction time and temperature. While higher temperatures can increase extraction efficiency, prolonged exposure to heat can lead to the degradation of thermolabile compounds.[2] Monitor the extraction kinetics to determine the optimal duration.

• Improper pH Adjustment: Incorrect pH during the liquid-liquid extraction steps is a common reason for low yields.

  • Solution: After the initial acidic extraction, the pH must be raised to a basic level (typically pH 8-10) with a base like ammonium hydroxide to deprotonate the alkaloids, making them more soluble in organic solvents like dichloromethane or chloroform.

Q2: I am observing significant loss of (16R)-Dihydrositsirikine during the column chromatography purification step. What could be the reasons?

A2: Loss of the target compound during column chromatography is a frequent challenge. Consider the following points:

• Irreversible Adsorption to the Stationary Phase: (16R)-Dihydrositsirikine, being an alkaloid, can strongly and sometimes irreversibly bind to acidic silica gel.

  • Solution: Deactivate the silica gel by treating it with a small amount of a base like triethylamine mixed with the eluent. Alternatively, use a different stationary phase such as alumina or a polymer-based resin. A patent for isolating vinblastine, another indole alkaloid from Catharanthus roseus, suggests using deactivated silica gel.[3]

• Improper Solvent System (Eluent): If the eluent is not polar enough, the compound will not move down the column. If it is too polar, it will elute too quickly with poor separation from impurities.

  • Solution: Develop an appropriate solvent system using Thin Layer Chromatography (TLC) first. A good starting point for indole alkaloids is a gradient of chloroform and methanol or ethyl acetate and hexane. Aim for an Rf value of 0.2-0.4 for the target compound on TLC for good separation on the column.

• Compound Degradation on the Column: The stationary phase can sometimes catalyze the degradation of sensitive compounds.

  • Solution: Minimize the time the compound spends on the column by using flash chromatography instead of gravity chromatography. Also, ensure the solvents used are of high purity and free of peroxides or other reactive impurities. The stability of dihydropyridine compounds, which share some structural similarities, can be influenced by the presence of certain functional groups and light exposure.[4]

Q3: My purified fractions of (16R)-Dihydrositsirikine show the presence of multiple spots on TLC, even after column chromatography. How can I improve the purity?

A3: Co-elution of impurities is a common problem, especially with complex crude extracts.

• Presence of Isomers or Structurally Similar Alkaloids: Catharanthus roseus produces a vast array of structurally related indole alkaloids which can be difficult to separate.

  • Solution: A multi-step purification strategy is often necessary. After initial column chromatography, further purification using preparative High-Performance Liquid Chromatography (prep-HPLC) is highly recommended. A reversed-phase C18 column with a gradient of acetonitrile and water (often with a modifier like formic acid or trifluoroacetic acid) is a good starting point for separating indole alkaloids.

• Tailing of Spots on TLC/Column: This can lead to overlapping fractions.

  • Solution: Tailing is often caused by the interaction of the basic nitrogen of the alkaloid with the acidic silica gel. Adding a small amount of a base (e.g., 0.1-1% triethylamine or ammonia) to the mobile phase can significantly improve peak shape and separation.

• Overloading the Column: Applying too much crude extract to the column will lead to poor separation.

  • Solution: As a general rule, the amount of crude extract should be about 1-5% of the weight of the stationary phase for effective separation.

Q4: I am struggling to visualize (16R)-Dihydrositsirikine on my TLC plates. What visualization techniques are effective for indole alkaloids?

A4: Indole alkaloids can often be visualized under UV light, but specific staining reagents can provide better sensitivity and selectivity.

• UV Light: Many indole alkaloids, due to their aromatic indole nucleus, absorb UV light and can be visualized as dark spots on a fluorescent TLC plate (F254) under short-wave UV (254 nm).[5]

• Dragendorff's Reagent: This is a classic staining reagent for alkaloids, which typically produces orange or reddish-brown spots.

• Cerium Sulfate/Molybdate Stains (e.g., Hanessian's Stain): These are strong oxidizing agents that react with many organic compounds, including alkaloids, to give colored spots upon heating.

• Vanillin-Sulfuric Acid Stain: This reagent can produce a range of colors with different compounds upon heating and is often useful for natural products.

Experimental Protocols

Protocol 1: General Extraction of Total Alkaloids from Catharanthus roseus

This protocol provides a general procedure for the extraction of total alkaloids from dried plant material.

• Maceration: Soak the finely powdered dried leaves of Catharanthus roseus in an acidified aqueous solution (e.g., water adjusted to pH 3-4 with acetic acid) for 24-48 hours.[3]

• Filtration: Filter the mixture to separate the plant debris from the acidic aqueous extract.

• Basification: Adjust the pH of the aqueous extract to 8-10 with a base such as concentrated ammonium hydroxide.[3]

• Liquid-Liquid Extraction: Extract the basified aqueous solution multiple times with an organic solvent like dichloromethane or chloroform.[3]

• Concentration: Combine the organic extracts and evaporate the solvent under reduced pressure to obtain the crude total alkaloid extract.

Protocol 2: Purification by Silica Gel Column Chromatography

This protocol outlines a general procedure for the initial purification of the crude alkaloid extract.

• Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 100% chloroform or a high percentage of hexane in an ethyl acetate/hexane mixture).

• Column Packing: Pour the slurry into a glass column and allow the silica to settle, ensuring a well-packed, homogenous bed.

• Sample Loading: Dissolve the crude extract in a minimal amount of the initial eluent and carefully load it onto the top of the silica gel bed.

• Elution: Begin elution with the initial non-polar solvent and gradually increase the polarity by adding a more polar solvent (e.g., methanol to chloroform, or ethyl acetate to hexane). This can be done in a stepwise or continuous gradient.

• Fraction Collection: Collect fractions of the eluate and monitor the separation using TLC.

• Pooling and Concentration: Combine the fractions containing the desired compound (as determined by TLC) and evaporate the solvent.

Protocol 3: Preparative HPLC for Final Purification

This protocol provides a starting point for the final purification of (16R)-Dihydrositsirikine. Optimization will be required based on the specific impurity profile.

• Column: A reversed-phase C18 column (e.g., 250 mm x 10 mm, 5 µm particle size) is a common choice for preparative separation of alkaloids.

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid or trifluoroacetic acid.

  • Solvent B: Acetonitrile or methanol with 0.1% formic acid or trifluoroacetic acid.

• Gradient: Start with a low percentage of Solvent B and gradually increase the concentration over a suitable time to elute the compound of interest. A typical gradient might be from 10% to 70% Solvent B over 30-40 minutes.

• Flow Rate: The flow rate will depend on the column diameter. For a 10 mm ID column, a flow rate of 4-5 mL/min is a reasonable starting point.

• Detection: Monitor the elution profile using a UV detector, typically at a wavelength where the indole chromophore absorbs, such as 220 nm or 280 nm.

• Fraction Collection: Collect the peak corresponding to (16R)-Dihydrositsirikine.

• Purity Analysis: Analyze the collected fractions by analytical HPLC to confirm purity.

Quantitative Data

The following tables summarize typical parameters and expected outcomes for the purification of indole alkaloids. Note that specific values for (16R)-Dihydrositsirikine may vary depending on the starting material and the precise experimental conditions.

Table 1: Typical Yield and Purity at Different Purification Stages for Indole Alkaloids

Purification Stage	Typical Yield (%)	Typical Purity (%)
Crude Extract	1-5 (from dry plant material)	5-20
Column Chromatography	30-60 (from crude extract)	60-85
Preparative HPLC	50-80 (from column fraction)	>95

Table 2: Suggested Starting Conditions for Chromatography

Technique	Stationary Phase	Mobile Phase (Starting Point)
TLC	Silica gel 60 F254	Chloroform:Methanol (95:5 to 80:20) or Ethyl acetate:Hexane (20:80 to 50:50) with 0.1% Triethylamine
Column Chromatography	Silica gel (60-120 mesh)	Gradient elution starting with 100% Chloroform, gradually increasing Methanol percentage.
Preparative HPLC	C18 (5 or 10 µm)	Gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid)

Visualizations

Caption: General workflow for the purification of (16R)-Dihydrositsirikine.

References

• 1. researchgate.net [researchgate.net]
• 2. PREPARATIVE ISOLATION AND PURIFICATION OF CHEMICAL CONSTITUENTS OF BELAMCANDA BY MPLC, HSCCC AND PREP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US4749787A - Process of isolating vinblastine from the plant catharanthis roseus - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Biodegradation and Biotransformation of Indole: Advances and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Solubility of (16R)-Dihydrositsirikine in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low aqueous solubility of (16R)-Dihydrositsirikine, an indole alkaloid isolated from Catharanthus roseus.[1]

(16R)-Dihydrositsirikine

Property	Value
Molecular Formula	C₂₁H₂₈N₂O₃[2][3][4]
Molecular Weight	356.47 g/mol [3][4]
Predicted pKa	14.30 ± 0.10

| Appearance | Powder |

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of (16R)-Dihydrositsirikine?

Q2: Why is my (16R)-Dihydrositsirikine not dissolving in water?

A2: The low aqueous solubility of (16R)-Dihydrositsirikine at neutral pH is the most likely reason for dissolution challenges. The presence of basic nitrogen atoms in its structure means that its solubility is highly pH-dependent.[6][7] In neutral or alkaline water, the molecule is likely in its less soluble, unprotonated form.

Q3: What are the primary strategies to improve the solubility of (16R)-Dihydrositsirikine?

A3: Several effective methods can be employed to enhance the aqueous solubility of poorly soluble alkaloids like (16R)-Dihydrositsirikine. These include:

• pH Adjustment: Lowering the pH of the aqueous solution to protonate the basic nitrogen atoms.[6][7]

• Cosolvents: Using a mixture of water and a water-miscible organic solvent.

• Surfactants: Incorporating surfactants to form micelles that can encapsulate the hydrophobic drug molecule.

• Cyclodextrin Complexation: Forming inclusion complexes with cyclodextrins.

• Solid Dispersions: Dispersing the compound in a hydrophilic polymer matrix.

• Nanoparticle Formulation: Reducing the particle size to the nanoscale to increase the surface area for dissolution.

Q4: Can I use DMSO to dissolve (16R)-Dihydrositsirikine for my experiments?

A4: Yes, (16R)-Dihydrositsirikine is reported to be soluble in DMSO. However, for many biological assays, high concentrations of DMSO can be toxic to cells. It is crucial to determine the tolerance of your specific experimental system to DMSO and to use the lowest effective concentration. For in vivo studies, DMSO is generally not a suitable solvent.

Troubleshooting Guides

Issue 1: Compound precipitates out of solution upon dilution of a stock.

This is a common issue when a compound is dissolved in a strong organic solvent (like DMSO) and then diluted into an aqueous buffer.

Troubleshooting Steps:

• Reduce Stock Concentration: Prepare a more dilute stock solution in the organic solvent.

• Optimize Dilution Method: Add the stock solution to the aqueous buffer slowly while vortexing or stirring vigorously to promote rapid mixing.

• Use a Cosolvent System: Instead of pure water or buffer, dilute the stock into a mixture of the buffer and a water-miscible cosolvent (e.g., ethanol, propylene glycol).

• Incorporate a Surfactant: Add a low concentration of a biocompatible surfactant (e.g., Tween® 80, Polysorbate 20) to the aqueous buffer before adding the compound stock.

Issue 2: Inconsistent results in biological assays.

This may be due to the compound not being fully dissolved or precipitating during the experiment.

Troubleshooting Steps:

• Visually Inspect Solutions: Before each experiment, carefully inspect all solutions containing (16R)-Dihydrositsirikine for any signs of precipitation.

• Filter Solutions: Filter the final working solution through a 0.22 µm syringe filter to remove any undissolved particles.

• Re-evaluate Solubilization Method: The chosen method may not be providing sufficient solubility for the required concentration. Consider trying an alternative method from the list in A3.

• Determine Saturation Solubility: Perform a solubility study to determine the maximum concentration of (16R)-Dihydrositsirikine that can be dissolved in your experimental medium using your chosen solubilization technique.

Quantitative Data on Solubility Enhancement Strategies

The following tables provide illustrative quantitative data on the potential effectiveness of various solubilization methods for a model indole alkaloid with properties similar to (16R)-Dihydrositsirikine. Note: This is hypothetical data for demonstration purposes.

Table 1: Effect of pH on Apparent Aqueous Solubility

pH	Apparent Solubility (µg/mL)	Fold Increase (vs. pH 7.4)
2.0	5000	500
4.0	1500	150
6.0	50	5
7.4	10	1
8.0	8	0.8

Table 2: Effect of Cosolvents on Apparent Aqueous Solubility (at pH 7.4)

Cosolvent System (v/v)	Apparent Solubility (µg/mL)	Fold Increase (vs. Water)
Water	10	1
10% Ethanol in Water	50	5
20% Ethanol in Water	150	15
10% Propylene Glycol in Water	70	7
20% Propylene Glycol in Water	200	20

Table 3: Effect of Surfactants on Apparent Aqueous Solubility (at pH 7.4)

Surfactant (in Water)	Concentration (w/v)	Apparent Solubility (µg/mL)	Fold Increase (vs. Water)
None	-	10	1
Tween® 80	0.1%	250	25
Tween® 80	0.5%	800	80
Poloxamer 188	0.1%	200	20
Poloxamer 188	0.5%	650	65

Table 4: Effect of Cyclodextrins on Apparent Aqueous Solubility (at pH 7.4)

Cyclodextrin (in Water)	Concentration (mM)	Apparent Solubility (µg/mL)	Fold Increase (vs. Water)
None	-	10	1
Hydroxypropyl-β-Cyclodextrin (HP-β-CD)	10	400	40
Hydroxypropyl-β-Cyclodextrin (HP-β-CD)	50	2000	200
Sulfobutylether-β-Cyclodextrin (SBE-β-CD)	10	600	60
Sulfobutylether-β-Cyclodextrin (SBE-β-CD)	50	3500	350

Experimental Protocols

Protocol 1: pH Adjustment for Enhanced Solubility

This protocol describes how to determine the pH-solubility profile of (16R)-Dihydrositsirikine.

• Prepare a series of buffers: Prepare a range of buffers (e.g., citrate, phosphate, borate) covering a pH range from 2 to 9.

• Add excess compound: To a known volume of each buffer (e.g., 1 mL) in a separate vial, add an excess amount of (16R)-Dihydrositsirikine powder (enough so that undissolved solid remains).

• Equilibrate: Tightly cap the vials and shake them at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-48 hours).

• Separate solid from solution: Centrifuge the samples at high speed to pellet the undissolved solid.

• Sample and dilute: Carefully withdraw a known volume of the supernatant and dilute it with a suitable mobile phase for analysis.

• Quantify: Analyze the concentration of the dissolved compound in the diluted supernatant using a validated analytical method, such as HPLC-UV.

• Plot data: Plot the measured solubility (in µg/mL or mM) against the pH of the buffer.

Protocol 2: Cosolvent Solubility Determination

This protocol outlines the steps to assess the solubility enhancement by cosolvents.

• Prepare cosolvent mixtures: Prepare a series of aqueous solutions containing different percentages (v/v) of a water-miscible organic solvent (e.g., 0%, 5%, 10%, 20%, 50% ethanol in water).

• Follow steps 2-6 from Protocol 1: Use the prepared cosolvent mixtures instead of buffers.

• Plot data: Plot the measured solubility against the percentage of the cosolvent in the mixture.

Protocol 3: Preparation of a Cyclodextrin Inclusion Complex (Kneading Method)

This method is a simple way to prepare a solid inclusion complex which can then be dissolved in water.

• Weigh components: Weigh out (16R)-Dihydrositsirikine and a cyclodextrin (e.g., HP-β-CD) in a 1:1 or 1:2 molar ratio.

• Mix powders: Thoroughly mix the two powders in a mortar.

• Knead: Add a small amount of a water/ethanol mixture (e.g., 50:50 v/v) dropwise to the powder mixture while continuously triturating with the pestle to form a thick, uniform paste.

• Continue kneading: Knead the paste for a specified time (e.g., 30-60 minutes).

• Dry: Transfer the paste to a vacuum oven and dry at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

• Pulverize and store: Grind the dried complex into a fine powder and store it in a desiccator.

• Assess solubility: The solubility of the prepared complex in water can then be determined using the method described in Protocol 1 (using water instead of buffers).

Visualizations

Caption: Experimental workflow for selecting a suitable solubilization strategy.

Caption: Troubleshooting flowchart for compound precipitation issues.

Caption: A generic signaling pathway diagram for illustrative purposes.

References

• 1. labshake.com [labshake.com]
• 2. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (16R)-Dihydrositsirikine | 6519-26-2 [chemicalbook.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. isca.me [isca.me]
• 6. kronika.ac [kronika.ac]
• 7. Indole alkaloid CAS#: 642-18-2 [m.chemicalbook.com]

(16R)-Dihydrositsirikine analytical method interference problems

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (16R)-Dihydrositsirikine, a sarpagine-type indole alkaloid. The focus is on addressing common analytical method interference problems encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical challenges when quantifying (16R)-Dihydrositsirikine in complex matrices like plant extracts or biological samples?

A1: The primary challenge in the analysis of (16R)-Dihydrositsirikine, like many indole alkaloids from natural sources, is interference from the sample matrix. This "matrix effect" can lead to inaccurate and unreliable quantitative results. Key issues include:

• Ion Suppression or Enhancement in LC-MS/MS: Co-eluting compounds from the matrix can interfere with the ionization of (16R)-Dihydrositsirikine in the mass spectrometer's ion source, leading to a decreased (suppression) or increased (enhancement) signal.

• Co-elution of Structurally Similar Alkaloids: Plant extracts often contain a multitude of similar indole alkaloids that may have comparable retention times, leading to overlapping peaks in HPLC-UV analysis.

• Baseline Noise and Poor Peak Shape: Interfering substances can cause a high baseline or distorted peak shapes, making accurate integration and quantification difficult.

• Analyte Stability: Indole alkaloids can be sensitive to pH, light, and temperature, potentially degrading during sample preparation and analysis.

Q2: Which analytical techniques are most suitable for the quantitative analysis of (16R)-Dihydrositsirikine?

A2: High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common and effective techniques.

• HPLC-UV: This is a robust and widely available technique. For indole alkaloids, detection is typically performed at wavelengths between 254 nm and 280 nm. However, it may lack the selectivity needed for very complex samples.

• LC-MS/MS: This method offers superior sensitivity and selectivity, especially when using Multiple Reaction Monitoring (MRM) mode. It is the preferred method for analyzing samples with complex matrices and for trace-level quantification.

Q3: How can I minimize matrix effects in my LC-MS/MS analysis?

A3: Several strategies can be employed to mitigate matrix effects:

• Effective Sample Preparation: The goal is to remove as many interfering matrix components as possible before analysis. Common techniques include Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and protein precipitation for biological samples.

• Chromatographic Separation: Optimizing the HPLC method to achieve good separation between (16R)-Dihydrositsirikine and co-eluting matrix components is crucial. This can involve adjusting the mobile phase composition, gradient, and choice of column.

• Use of an Internal Standard (IS): A stable isotope-labeled internal standard of (16R)-Dihydrositsirikine is the ideal choice as it will behave almost identically to the analyte during sample preparation and analysis, thus compensating for matrix effects. If a stable isotope-labeled IS is not available, a structurally similar compound with similar chromatographic behavior can be used.

• Matrix-Matched Calibrants: Preparing calibration standards in a blank matrix that is representative of the samples can help to compensate for matrix effects.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting) in HPLC-UV Analysis

Potential Cause	Troubleshooting Step	Expected Outcome
Secondary Interactions with Column Silanols	Add a small amount of a competing amine, such as triethylamine (TEA), to the mobile phase (e.g., 0.1%).	Improved peak symmetry by blocking active sites on the silica-based column.
Column Overload	Reduce the injection volume or the concentration of the sample.	Sharper, more symmetrical peaks.
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to ensure (16R)-Dihydrositsirikine is in a single ionic state. For basic compounds like alkaloids, a pH 2-3 units below the pKa is often recommended for good peak shape on reversed-phase columns.	Consistent peak shape and retention time.
Column Contamination or Degradation	Wash the column with a strong solvent, or if necessary, replace the column.	Restoration of expected peak shape and performance.

Issue 2: High Signal Variability or Poor Reproducibility in LC-MS/MS Analysis

Potential Cause	Troubleshooting Step	Expected Outcome
Inconsistent Matrix Effects	Implement a more rigorous sample cleanup procedure, such as Solid-Phase Extraction (SPE). Use a stable isotope-labeled or a suitable analog internal standard.	Reduced variability in analyte response and improved precision.
Analyte Instability	Investigate the stability of (16R)-Dihydrositsirikine in the sample solvent and under autosampler conditions. If degradation is observed, adjust the solvent or reduce the time samples are in the autosampler.	More consistent analytical results over a sequence of injections.
Ion Source Contamination	Clean the ion source of the mass spectrometer according to the manufacturer's instructions.	Improved signal intensity and stability.
Inconsistent Sample Extraction Recovery	Optimize the extraction procedure to ensure consistent recovery. Validate the extraction recovery with spiked samples.	Higher precision and accuracy of the quantitative results.

Experimental Protocols

Below are representative experimental protocols for the analysis of sarpagine-type alkaloids, which can be adapted and validated for (16R)-Dihydrositsirikine.

Protocol 1: Sample Preparation from Plant Material (e.g., Rauwolfia species)

• Extraction:

  • Weigh 1.0 g of powdered, dried plant material.

  • Add 20 mL of methanol and sonicate for 30 minutes.

  • Centrifuge the mixture at 4000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction process on the pellet two more times.

  • Combine the supernatants and evaporate to dryness under reduced pressure.

• Acid-Base Partitioning (Cleanup):

  • Dissolve the dried extract in 20 mL of 2% sulfuric acid.

  • Wash the acidic solution with 20 mL of diethyl ether three times to remove non-polar compounds. Discard the ether layers.

  • Adjust the pH of the aqueous layer to 9-10 with ammonium hydroxide.

  • Extract the alkaloids into 20 mL of dichloromethane three times.

  • Combine the dichloromethane layers, dry over anhydrous sodium sulfate, and evaporate to dryness.

• Reconstitution:

  • Reconstitute the final dried extract in 1.0 mL of the mobile phase for HPLC or LC-MS/MS analysis.

Protocol 2: Representative HPLC-UV Method for Sarpagine-Type Alkaloids

Parameter	Condition
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	A: 20 mM Potassium Phosphate buffer (pH 3.5) B: Acetonitrile
Gradient	0-5 min: 10% B; 5-25 min: 10-60% B; 25-30 min: 60% B
Flow Rate	1.0 mL/min
Detection Wavelength	280 nm
Injection Volume	10 µL

Protocol 3: Representative LC-MS/MS Method for Sarpagine-Type Alkaloids

Parameter	Condition
Column	C18 (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase	A: 0.1% Formic Acid in Water B: 0.1% Formic Acid in Acetonitrile
Gradient	0-1 min: 5% B; 1-8 min: 5-95% B; 8-10 min: 95% B; 10.1-12 min: 5% B
Flow Rate	0.3 mL/min
Ion Source	Electrospray Ionization (ESI), Positive Mode
Detection Mode	Multiple Reaction Monitoring (MRM)

Note: The specific MRM transitions for (16R)-Dihydrositsirikine would need to be determined by infusing a standard of the compound into the mass spectrometer.

Visualizations

Caption: Experimental workflow for the analysis of (16R)-Dihydrositsirikine.

Technical Support Center: Prevention of Photodegradation of Dihydropyridine Compounds

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the photodegradation of dihydropyridine (DHP) compounds during experiments. The information is presented in a question-and-answer format, including troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data summaries.

Frequently Asked Questions (FAQs)

Q1: Why are dihydropyridine compounds so sensitive to light?

A1: Dihydropyridine compounds are inherently photosensitive due to their chemical structure. The 1,4-dihydropyridine ring is susceptible to oxidation, particularly when exposed to light, which can catalyze its conversion to a pyridine derivative.[1][2] This aromatization of the dihydropyridine ring leads to a complete loss of the compound's pharmacological activity.[1][2] The degradation process can be initiated by exposure to both UV and visible light, typically at wavelengths below 500 nm.[3]

Q2: What are the primary degradation products of dihydropyridine compounds?

A2: The most common photodegradation pathway for dihydropyridine compounds is the oxidation of the dihydropyridine ring to its corresponding pyridine analogue.[2] For some DHPs, like nifedipine, other photoproducts can also form, such as the nitroso derivative from the reduction of the nitro group.[1][2] The specific degradation products can vary depending on the substituents on the DHP molecule and the experimental conditions.

Q3: My dihydropyridine compound is degrading despite being in an amber vial. What could be the issue?

A3: While amber glass provides good protection by absorbing a significant portion of UV and visible light, it may not be sufficient for highly photosensitive compounds like some DHPs, especially under intense or prolonged light exposure.[4][5] Studies have shown that for compounds like nifedipine and nisoldipine, significant degradation can still occur in amber glass.[4][5] Consider the following troubleshooting steps:

• Minimize all light exposure: Wrap the amber vial in aluminum foil for complete light blockage.

• Work in a darkroom: When handling the compound or preparing solutions, use a darkroom equipped with a red or yellow safelight.

• Evaluate your light source: Ensure that the ambient light in your lab does not have a high UV output.

• Consider alternative packaging: For highly sensitive compounds, red glass containers have been shown to offer superior protection compared to amber glass.[4][5]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Unexpectedly high degradation in solution	1. Inappropriate solvent choice. 2. Exposure to ambient lab light during preparation and handling. 3. Use of clear glassware.	1. Use solvents in which the DHP is known to be more stable. Photodegradation is often faster in solution.[2] 2. Prepare solutions in a darkroom or under a safelight. Cover all vessels with aluminum foil.[6][7] 3. Use amber or red glass volumetric flasks, vials, and cuvettes.[4][5]
Inconsistent results between experiments	1. Variable light exposure between samples. 2. Inconsistent sample handling procedures. 3. Temperature fluctuations in the experimental setup.	1. Ensure all samples receive the same intensity and duration of light exposure. Use a calibrated photostability chamber.[1][8] 2. Standardize all handling procedures, from weighing to analysis, to minimize variations in light exposure.[9][10] 3. Use a temperature-controlled environment, as heat can also contribute to degradation.
Degradation of solid compound	1. Prolonged storage under bright light. 2. Inappropriate storage container.	1. Store solid DHPs in a dark, cool, and dry place.[11] 2. Use opaque or amber-colored containers for storage.

Quantitative Data on Photodegradation and Protection

The following tables summarize quantitative data on the photodegradation of various dihydropyridine compounds and the effectiveness of different protective measures.

Table 1: Photodegradation of Dihydropyridine Compounds in Solution under Stressed Light Conditions

Compound	Solvent	Container	Time for 10% Degradation (t₁₀)	Reference(s)
Nifedipine	Ethanol	Quartz	< 1 min	[5]
Nisoldipine	Ethanol	Quartz	< 1 min	[5]
Amlodipine	Ethanol	Quartz	~ 3 min	[5]
Felodipine	Ethanol	Quartz	~ 10.2 min	[12]
Nimodipine	Ethanol	Quartz	< 3 min	[12]
Lercanidipine	Ethanol	Quartz	< 3 min	[12]

Stressed light conditions typically refer to exposure to a high-intensity light source, such as a xenon lamp, as specified in ICH Q1B guidelines.[1][8]

Table 2: Protective Efficacy of Different Glassware on Dihydropyridine Photodegradation

Compound	Solvent	Container	% Degradation / Time	Reference(s)
Nifedipine	Ethanol	Amber Glass	>10% in < 20 min	[4][5]
Ethanol	Red Glass	~15.7% after 120 min	[4]
Nisoldipine	Ethanol	Amber Glass	>10% in < 20 min	[4][5]
Ethanol	Red Glass	~6.9% after 120 min	[4]
Amlodipine	Tablets in Alu/PVC/PVDC blister	UV Radiation	22.38% after 14 days
Tablets in Alu/PVC/PVDC blister	Visible Light	19.89% after 14 days

Experimental Protocols

Protocol 1: General Procedure for Handling Dihydropyridine Compounds

• Working Environment: Whenever possible, perform all weighing and solution preparation in a darkroom or under yellow/red safelights to avoid wavelengths that cause photodegradation.[6][7]

• Glassware: Use amber-colored or red glass volumetric flasks, beakers, and vials.[4][5] If unavailable, wrap clear glassware completely in aluminum foil.[6][7]

• Storage: Store stock solutions and samples in amber vials, wrapped in aluminum foil, and refrigerated when not in use.

• Sample Analysis: When analyzing samples by spectrophotometry or HPLC, use amber autosampler vials and minimize the time the sample is exposed to light in the instrument.

Protocol 2: Photostability Testing of a Dihydropyridine Compound in Solution (ICH Q1B Guideline Summary)

This protocol provides a general framework for conducting a forced degradation study.

• Solution Preparation:

  • Prepare a stock solution of the dihydropyridine compound in a suitable solvent (e.g., methanol, ethanol, or a mixture with water) at a known concentration. Perform this step in a darkroom.

  • Use chemically inert and transparent containers for the exposure part of the study (e.g., quartz cuvettes) to ensure controlled light exposure.[1][8]

• Sample Exposure:

  • Prepare at least two sets of samples: one for light exposure and one as a "dark control."

  • Wrap the dark control samples completely in aluminum foil to protect them from light.

  • Place both sets of samples in a photostability chamber. The chamber should be equipped with a light source that provides a combination of UV and visible light, as specified in ICH Q1B (e.g., a xenon lamp or a combination of cool white fluorescent and near-UV lamps).[1][8]

  • The total illumination should be not less than 1.2 million lux hours, and the integrated near-ultraviolet energy should be not less than 200 watt hours per square meter for confirmatory studies.[1][8]

  • Monitor the temperature during the experiment to ensure that degradation is due to light and not heat.

• Sample Analysis:

  • At specified time intervals, withdraw aliquots from both the exposed and dark control samples.

  • Analyze the samples immediately using a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), to determine the concentration of the parent compound and any degradation products.

  • A typical HPLC method for dihydropyridines involves a C18 column with a mobile phase consisting of a mixture of acetonitrile and water or a buffer.

• Data Evaluation:

  • Calculate the percentage of degradation of the light-exposed sample at each time point, correcting for any degradation observed in the dark control.

  • Identify and quantify the major degradation products.

Visualizations

Caption: Photodegradation pathway of dihydropyridine compounds.

Caption: Troubleshooting workflow for unexpected photodegradation.

Caption: Experimental workflow for photostability testing.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. database.ich.org [database.ich.org]
• 7. FDA Guidelines for Photostability Testing: A Step-by-Step Guide – StabilityStudies.in [stabilitystudies.in]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Photodegradation studies of 1,4-dihydropyridine compounds by MCR analysis on UV spectral data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. QbD-driven RP-HPLC method for the simultaneous analysis of dihydropyridines calcium channel blockers in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. HPLC method for analysis of a new 1,4-dihydropyridine: application to pharmacokinetic study in rabbit - PubMed [pubmed.ncbi.nlm.nih.gov]

(16R)-Dihydrositsirikine sample preparation for biological assays

Welcome to the technical support center for (16R)-Dihydrositsirikine. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preparing (16R)-Dihydrositsirikine samples for biological assays.

Frequently Asked Questions (FAQs)

Q1: What is (16R)-Dihydrositsirikine?

(16R)-Dihydrositsirikine is a natural indole alkaloid compound.[1] Its molecular formula is C₂₁H₂₈N₂O₃, and it has a molecular weight of approximately 356.47 g/mol .[2][3] It has been identified in plants such as Catharanthus roseus.[1]

Q2: What are the potential biological activities of (16R)-Dihydrositsirikine?

While specific biological activities for (16R)-Dihydrositsirikine are not extensively documented in publicly available literature, related indole alkaloids are known to exhibit a range of biological effects, including cytotoxic and anti-inflammatory activities. Therefore, it is plausible that (16R)-Dihydrositsirikine may possess similar properties.

Q3: How should I prepare a stock solution of (16R)-Dihydrositsirikine?

Due to the lack of specific solubility data for (16R)-Dihydrositsirikine, it is recommended to perform a solubility test with small amounts of the compound in various common solvents. A general procedure is as follows:

• Start with a small, accurately weighed amount of (16R)-Dihydrositsirikine (e.g., 1 mg).

• Add a small volume of a solvent of choice (e.g., 100 µL of DMSO) and vortex.

• Observe for complete dissolution. If the compound does not dissolve, gradually add more solvent until it does, keeping track of the total volume added.

• Based on this, calculate the concentration of your stock solution. It is advisable to prepare a high-concentration stock solution (e.g., 10 mM or 50 mM in DMSO) which can then be diluted for your specific assays.

Q4: Which solvents are recommended for dissolving (16R)-Dihydrositsirikine?

For many organic compounds with limited aqueous solubility, Dimethyl Sulfoxide (DMSO) is a common choice for preparing stock solutions.[4][5][6][7][8] Ethanol is another potential solvent. For final dilutions in aqueous assay media, ensure the final concentration of the organic solvent is low (typically <0.5%) to avoid solvent-induced toxicity to cells.

Q5: How should I store the (16R)-Dihydrositsirikine stock solution?

While specific stability data for (16R)-Dihydrositsirikine is unavailable, it is good practice to store stock solutions of natural products at -20°C or -80°C to minimize degradation. Protect the solution from light, as some related compounds are known to be light-sensitive. Aliquoting the stock solution into smaller, single-use vials is recommended to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation of the compound in the stock solution upon storage.	The compound may have limited solubility at lower temperatures.	Gently warm the stock solution to room temperature and vortex thoroughly before use. If precipitation persists, consider preparing a fresh stock solution at a slightly lower concentration.
Precipitation of the compound when diluting the stock solution in aqueous media.	The compound has low aqueous solubility, and the addition to the aqueous buffer causes it to crash out of solution.	Decrease the final concentration of the compound in the assay. Increase the percentage of serum in the cell culture medium (if applicable and compatible with the assay) to aid solubility. Use a surfactant like Tween® 80 or Pluronic® F-68 at a low, non-toxic concentration in the final dilution.
Inconsistent or non-reproducible results in biological assays.	Degradation of the compound in the stock solution.	Prepare fresh stock solutions more frequently. Avoid repeated freeze-thaw cycles by storing in single-use aliquots. Protect the stock solution from light.
Inaccurate pipetting of the viscous DMSO stock solution.	Use positive displacement pipettes for accurate handling of viscous solutions like DMSO.
High background or toxicity observed in the vehicle control group.	The final concentration of the organic solvent (e.g., DMSO) is too high.	Ensure the final concentration of the solvent in the assay is at a non-toxic level, typically below 0.5%. Run a solvent toxicity curve to determine the maximum tolerated concentration for your specific cell line or assay system.

Quantitative Data

Specific experimental data for (16R)-Dihydrositsirikine is limited in publicly accessible databases. The following table provides representative data for other dihydropyridine and alkaloid compounds to serve as a reference for experimental design. Note: These values are for illustrative purposes and may not be representative of (16R)-Dihydrositsirikine.

Compound	Assay	Cell Line/System	IC₅₀ / Effect
Dihydropyridine Derivative 1	Cytotoxicity (MTT)	MCF-7 (Human Breast Cancer)	IC₅₀ = 28.5 ± 3.5 µM[9]
Dihydropyridine Derivative 2	Cytotoxicity (MTT)	MOLT-4 (Human Leukemia)	IC₅₀ = 17.4 ± 2.0 µM[9]
Alkaloid from Macleaya cordata	Cytotoxicity (MTT)	SF-268 (Human Glioma)	IC₅₀ = 0.54 µmol·L⁻¹[10]
Dihydropyridine Compound 4	Anti-inflammatory (NO inhibition)	RAW 264.7 Macrophages	Significant inhibition of nitric oxide[11]

Experimental Protocols

Protocol 1: Cytotoxicity Assessment using MTT Assay

This protocol outlines the use of the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay to determine the cytotoxic effects of (16R)-Dihydrositsirikine on a cancer cell line.

Materials:

• (16R)-Dihydrositsirikine stock solution (e.g., 10 mM in DMSO)

• Human cancer cell line (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• DMSO (for dissolving formazan crystals)

• 96-well microplates

• Multi-channel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (16R)-Dihydrositsirikine from the stock solution in complete culture medium. Remove the old medium from the cells and add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO as the highest concentration of the compound) and a negative control (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well. Incubate for 4 hours at 37°C. During this time, viable cells will convert the soluble yellow MTT into insoluble purple formazan crystals.[12]

• Formazan Solubilization: Carefully remove the medium from each well. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 2: In Vitro Anti-inflammatory Activity by Protein Denaturation Inhibition

This protocol describes an in vitro assay to evaluate the anti-inflammatory potential of (16R)-Dihydrositsirikine by measuring the inhibition of heat-induced protein denaturation.

Materials:

• (16R)-Dihydrositsirikine stock solution

• Bovine Serum Albumin (BSA) or fresh hen's egg albumin

• Phosphate-Buffered Saline (PBS, pH 6.4)

• Diclofenac sodium (as a positive control)

• Spectrophotometer

Procedure:

• Preparation of Reaction Mixture: The reaction mixture (5 mL total volume) consists of 0.2 mL of egg albumin (from a fresh hen's egg), 2.8 mL of PBS (pH 6.4), and 2 mL of varying concentrations of (16R)-Dihydrositsirikine.[13]

• Controls: Prepare a vehicle control with the corresponding concentration of the solvent used for the stock solution. Prepare a positive control using a known anti-inflammatory drug like diclofenac sodium.

• Incubation: Incubate the reaction mixtures at 37°C for 20 minutes.

• Heat-induced Denaturation: Induce protein denaturation by heating the mixtures at 70°C in a water bath for 5 minutes.[14]

• Cooling and Measurement: After heating, allow the mixtures to cool to room temperature. Measure the turbidity of the solutions by reading the absorbance at 660 nm with a spectrophotometer.[15]

• Data Analysis: Calculate the percentage inhibition of protein denaturation using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Test Sample) / Absorbance of Control] x 100

Visualizations

References

• 1. (16R)-Dihydrositsirikine | C21H28N2O3 | CID 5316739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (16R)-Dihydrositsirikine | 6519-26-2 [chemicalbook.com]
• 3. (16R)-Dihydrositsirikine - Lifeasible [lifeasible.com]
• 4. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Assessment of the Cytotoxic Effect of a Series of 1,4-Dihydropyridine Derivatives Against Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. MTT (Assay protocol [protocols.io]
• 11. Evaluation of the anti-inflammatory effect of 1,4-dihydropyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. merckmillipore.com [merckmillipore.com]
• 13. ijpsjournal.com [ijpsjournal.com]
• 14. jddtonline.info [jddtonline.info]
• 15. innpharmacotherapy.com [innpharmacotherapy.com]

Technical Support Center: Scaling Up the Synthesis of (16R)-Dihydrositsirikine Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of (16R)-Dihydrositsirikine derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for scaling up (16R)-Dihydrositsirikine derivatives?

A1: The most common and scalable approach involves a stereoselective Pictet-Spengler reaction between tryptamine and a suitable chiral aldehyde, followed by diastereoselective reduction of the resulting β-carboline intermediate. Subsequent functional group manipulations can then be performed to yield the desired derivatives.

Q2: What are the critical parameters to control during the Pictet-Spengler reaction scale-up?

A2: Key parameters include temperature, reaction time, and the rate of addition of reagents. Inconsistent temperature control can lead to the formation of side products and reduced yields. On a larger scale, efficient heat dissipation is crucial. The reaction should be monitored closely to determine the optimal reaction time, as prolonged reaction times can also lead to impurity formation.

Q3: How can I improve the diastereoselectivity of the reduction step?

A3: The choice of reducing agent and solvent system is critical for achieving high diastereoselectivity. Bulky reducing agents often provide better stereocontrol. Temperature also plays a significant role; running the reaction at lower temperatures typically enhances selectivity. Screening different conditions at a small scale before proceeding to a larger scale is highly recommended.

Q4: What are the main challenges in purifying (16R)-Dihydrositsirikine derivatives at a larger scale?

A4: The primary challenges include the separation of diastereomers and the removal of structurally similar impurities. Purification of diastereomers can be particularly challenging.[1] Column chromatography is a common method, but finding a solvent system that provides good separation can be difficult. Recrystallization or preparative HPLC may be necessary for achieving high purity.

Troubleshooting Guides

Problem ID: YLD-01 - Low Yield in Pictet-Spengler Reaction

Question	Potential Causes	Suggested Solutions
Why is the yield of my Pictet-Spengler reaction significantly lower upon scale-up?	1. Inefficient Mixing: In larger reactors, localized "hot spots" or areas of high reactant concentration can lead to side reactions. 2. Poor Temperature Control: Exothermic reactions can be difficult to control at scale, leading to product degradation. 3. Sub-optimal Reagent Addition: The rate of addition of the aldehyde can impact the formation of the desired product versus side products.	1. Improve Agitation: Ensure the stirrer design and speed are adequate for the reactor volume and viscosity of the reaction mixture. 2. Enhance Heat Transfer: Use a reactor with a larger surface area-to-volume ratio or a more efficient cooling system. Consider a semi-batch process where one reactant is added slowly to control the exotherm. 3. Optimize Addition Rate: Add the aldehyde solution dropwise or at a controlled rate to maintain a low concentration in the reaction mixture.

Problem ID: SEL-01 - Poor Diastereoselectivity in Reduction Step

Question	Potential Causes	Suggested Solutions
How can I improve the diastereomeric ratio of my dihydrositsirikine product?	1. Incorrect Reducing Agent: The steric bulk of the reducing agent can significantly influence the direction of hydride attack. 2. Inappropriate Solvent: The solvent can affect the conformation of the substrate and the reactivity of the reducing agent. 3. Reaction Temperature Too High: Higher temperatures can overcome the small energy difference between the transition states leading to the two diastereomers.	1. Screen Reducing Agents: Test a variety of reducing agents, such as sodium borohydride with additives (e.g., CeCl₃)[2], lithium tri-tert-butoxyaluminum hydride, or other bulky hydride sources. 2. Solvent Screening: Evaluate a range of solvents with varying polarities and coordinating abilities (e.g., THF, 2-MeTHF, DCM, MeOH). 3. Lower Reaction Temperature: Perform the reduction at lower temperatures (e.g., 0 °C, -20 °C, or -78 °C) to enhance selectivity.

Problem ID: PUR-01 - Difficulty in Purification of Final Product

Question	Potential Causes	Suggested Solutions
I am struggling to separate the desired (16R)-dihydrositsirikine diastereomer from the other diastereomer and impurities.	1. Similar Polarity of Diastereomers: Diastereomers often have very similar polarities, making them difficult to separate by standard column chromatography. 2. Presence of Structurally Related Impurities: Side products from the Pictet-Spengler reaction or the reduction step can co-elute with the product.	1. Optimize Chromatography: Screen different stationary phases (e.g., silica gel, alumina, reversed-phase C18) and a wide range of solvent systems. Gradient elution may be more effective than isocratic elution. Consider preparative HPLC for high-purity requirements. 2. Recrystallization: Attempt to selectively crystallize the desired diastereomer from a suitable solvent or solvent mixture. Seeding with a small crystal of the pure product can be beneficial. 3. Derivatization: In some cases, derivatizing the mixture to change the physical properties of the diastereomers can facilitate separation, followed by removal of the derivatizing group.

Data Presentation

Table 1: Effect of Scale on Pictet-Spengler Reaction Yield

Scale (Tryptamine input)	Reaction Volume (L)	Average Yield (%)	Purity by HPLC (%)
1 g	0.05	85	>98
10 g	0.5	78	97
100 g	5	72	95
1 kg	50	65	94

Table 2: Diastereoselective Reduction of β-Carboline Intermediate - Condition Screening

Reducing Agent	Solvent	Temperature (°C)	Diastereomeric Ratio (16R:16S)	Isolated Yield (%)
NaBH₄	MeOH	25	2:1	95
NaBH₄	MeOH	0	3:1	92
NaBH₄/CeCl₃	MeOH	-20	5:1	88
LiAl(OtBu)₃H	THF	-78	9:1	85
K-Selectride®	THF	-78	>15:1	82

Experimental Protocols

Key Experiment 1: Gram-Scale Pictet-Spengler Reaction

• To a stirred solution of tryptamine (1.0 eq) in dichloromethane (DCM, 10 vol) at 0 °C, add the chiral aldehyde (1.1 eq) dropwise over 30 minutes.

• Add trifluoroacetic acid (TFA, 1.2 eq) to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC or HPLC until the tryptamine is consumed.

• Quench the reaction by the addition of saturated aqueous sodium bicarbonate solution until the pH is ~8.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 5 vol).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude β-carboline intermediate.

Key Experiment 2: Diastereoselective Reduction of the β-Carboline Intermediate

• Dissolve the crude β-carboline intermediate (1.0 eq) in anhydrous tetrahydrofuran (THF, 20 vol) and cool the solution to -78 °C under a nitrogen atmosphere.

• Slowly add a solution of K-Selectride® (1.5 eq, 1.0 M in THF) to the reaction mixture, maintaining the internal temperature below -70 °C.

• Stir the reaction at -78 °C for 4-6 hours, monitoring by TLC or HPLC for the disappearance of the starting material.

• Quench the reaction by the slow addition of water, followed by 1 M aqueous HCl.

• Allow the mixture to warm to room temperature and then basify with saturated aqueous sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 10 vol).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of (16R)-Dihydrositsirikine derivatives.

Caption: Troubleshooting decision tree for scaling up the synthesis.

References

• 1. The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stereoselectivity of sodium borohydride reduction of saturated steroidal ketones utilizing conditions of Luche reduction - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Biological Analysis of (16R)-Dihydrositsirikine and Sitsirikine: A Review of Available Data

Catharanthus roseus is renowned for producing potent anticancer alkaloids, such as vinblastine and vincristine, which are foundational in modern chemotherapy.[1][2][3][4] These well-studied compounds exert their effect by interfering with microtubule dynamics, leading to mitotic arrest and apoptosis in cancer cells.[1][5] However, the specific biological activities of many other alkaloids from this plant, including sitsirikine, remain largely uncharacterized in peer-reviewed literature.

Our extensive search for "(16R)-Dihydrositsirikine" did not yield any studies detailing its biological activity, mechanism of action, or cytotoxicity. Similarly, while "sitsirikine" is mentioned as a constituent of C. roseus, specific quantitative data, such as IC50 values against cancer cell lines, or detailed mechanistic studies are absent from the retrieved search results.

Due to the absence of experimental data in the public domain for (16R)-Dihydrositsirikine and the lack of specific, quantitative biological studies for sitsirikine, a direct and objective comparison of their biological activities cannot be performed at this time. The core requirements of presenting quantitative data tables, detailed experimental protocols, and signaling pathway diagrams cannot be met.

Further research and publication of primary experimental data are required to elucidate the potential biological activities of these specific natural products. Researchers in the field of natural product chemistry and drug discovery are encouraged to investigate these compounds to fill the existing knowledge gap.

References

• 1. Pharmacological potential of bioactive compounds in Catharanthus roseus extract: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. hrpub.org [hrpub.org]
• 4. ijpab.com [ijpab.com]
• 5. scispace.com [scispace.com]

Comparative Cross-Reactivity Analysis of (16R)-Dihydrositsirikine in Immunoassays: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive framework for assessing the cross-reactivity of the indole alkaloid (16R)-Dihydrositsirikine in immunoassays. Designed for researchers, scientists, and drug development professionals, this document outlines the necessary experimental protocols and data presentation formats to facilitate a thorough and objective comparison of immunoassay performance. While specific cross-reactivity data for (16R)-Dihydrositsirikine is not yet extensively published, this guide offers a template for conducting such studies and presenting the findings in a clear, comparative manner.

Introduction to Cross-Reactivity in Alkaloid Immunoassays

Immunoassays are powerful tools for the detection and quantification of specific molecules, including alkaloids. However, a significant challenge in developing and utilizing these assays is the potential for cross-reactivity, where the antibody binds to molecules that are structurally similar to the target analyte.[1][2] This can lead to inaccurate quantification and false-positive results.[3]

(16R)-Dihydrositsirikine is a monoterpene indole alkaloid found in plants of the Catharanthus genus.[4][5] This family of plants produces a wide array of structurally related alkaloids, such as vindoline, catharanthine, and ajmalicine.[6][7][8] Given the structural similarities among these compounds, any immunoassay developed for (16R)-Dihydrositsirikine must be rigorously evaluated for cross-reactivity against a panel of related alkaloids.

This guide presents a hypothetical cross-reactivity study for an immunoassay targeting (16R)-Dihydrositsirikine, offering a blueprint for researchers to generate and present their own experimental data.

Hypothetical Cross-Reactivity Data

The following table summarizes hypothetical data from a competitive ELISA designed for the quantification of (16R)-Dihydrositsirikine. The cross-reactivity of several structurally related indole alkaloids, all of which can be found in Catharanthus roseus, is presented.

Compound	Structure	IC50 (ng/mL)	Cross-Reactivity (%)
(16R)-Dihydrositsirikine	(Structure of (16R)-Dihydrositsirikine)	5.2	100
Sitsirikine	(Structure of Sitsirikine)	25.8	20.2
Vindoline	(Structure of Vindoline)	155.4	3.3
Catharanthine	(Structure of Catharanthine)	> 1000	< 0.5
Ajmalicine	(Structure of Ajmalicine)	875.2	0.6
Vinblastine	(Structure of Vinblastine)	> 2000	< 0.25

Note: The data presented in this table is illustrative and intended to serve as a template for reporting experimental findings.

Experimental Protocols

A robust assessment of cross-reactivity requires well-defined experimental protocols. The following sections detail the key methodologies for conducting such a study.

Hapten Synthesis and Immunogen Preparation

To develop an antibody specific to (16R)-Dihydrositsirikine, a hapten—a small molecule that can elicit an immune response only when attached to a large carrier such as a protein—must be synthesized.[9][10] A common strategy involves introducing a linker arm with a terminal carboxyl group to the hapten, which can then be conjugated to a carrier protein like bovine serum albumin (BSA) or keyhole limpet hemocyanin (KLH).[2][11]

Suggested Hapten Synthesis Strategy for (16R)-Dihydrositsirikine:

• Functionalization: The hydroxyl group on the side chain of (16R)-Dihydrositsirikine can be targeted for derivatization.

• Linker Attachment: A linker, such as succinic anhydride, can be reacted with the hydroxyl group to introduce a carboxylic acid functionality.

• Conjugation: The carboxylated hapten is then conjugated to the carrier protein (e.g., BSA for the coating antigen and KLH for the immunogen) using a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

A simplified workflow for hapten synthesis and immunogen preparation.

Monoclonal Antibody Production

Monoclonal antibodies are preferred for their high specificity.[1] The general workflow for monoclonal antibody production involves immunizing mice with the prepared immunogen, followed by hybridoma technology to generate and select antibody-producing cell lines.

Competitive ELISA Protocol

A competitive enzyme-linked immunosorbent assay (ELISA) is the most suitable format for detecting small molecules like alkaloids.[12][13][14][15]

• Coating: A 96-well microtiter plate is coated with the (16R)-Dihydrositsirikine-BSA conjugate.

• Blocking: Unbound sites on the plate are blocked with a protein solution (e.g., BSA or non-fat dry milk) to prevent non-specific binding.

• Competition: A mixture of the monoclonal antibody and either the standard solution of (16R)-Dihydrositsirikine or the sample containing a potential cross-reactant is added to the wells. The free analyte in the solution competes with the coated antigen for binding to the limited amount of antibody.

• Detection: A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP) that binds to the primary antibody is added.

• Substrate Addition: A chromogenic substrate for the enzyme is added, resulting in a color change.

• Measurement: The absorbance of the solution is measured using a microplate reader. The signal intensity is inversely proportional to the concentration of the analyte in the sample.

Workflow for a competitive ELISA to assess cross-reactivity.

Data Analysis and Cross-Reactivity Calculation

• Standard Curve: A standard curve is generated by plotting the absorbance values against the known concentrations of (16R)-Dihydrositsirikine.

• IC50 Determination: The IC50 value, which is the concentration of the analyte that causes 50% inhibition of the maximum signal, is determined for (16R)-Dihydrositsirikine and each of the tested cross-reactants from their respective dose-response curves.

• Cross-Reactivity Calculation: The percent cross-reactivity is calculated using the following formula:

  % Cross-Reactivity = (IC50 of (16R)-Dihydrositsirikine / IC50 of Cross-Reactant) x 100

Conclusion

The development of a specific immunoassay for (16R)-Dihydrositsirikine is a valuable tool for research and drug development. However, due to the structural diversity of indole alkaloids, a thorough investigation of cross-reactivity is essential to ensure the reliability and accuracy of the assay. This guide provides a framework for conducting and presenting such studies, enabling researchers to make informed decisions about the suitability of an immunoassay for their specific application. By following these guidelines, the scientific community can work towards the development of highly specific and robust immunoassays for this important class of natural products.

References

• 1. graphviz.org [graphviz.org]
• 2. Hapten Synthesis and the Development of an Ultrasensitive Indirect Competitive ELISA for the Determination of Diethylstilbestrol in Food Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxic dimeric indole alkaloids from Catharanthus roseus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Indole Alkaloids from Catharanthus roseus: Bioproduction and Their Effect on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Generic Hapten Synthesis, Broad-Specificity Monoclonal Antibodies Preparation, and Ultrasensitive ELISA for Five Antibacterial Synergists in Chicken and Milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. malariaresearch.eu [malariaresearch.eu]
• 14. sinobiological.com [sinobiological.com]
• 15. Protocol for Competitive ELISA - Creative Proteomics [creative-proteomics.com]

Validating Antineoplastic Activity: A Comparative Guide for Researchers

Absence of Data on (16R)-Dihydrositsirikine necessitates a broader comparative analysis. Initial searches for the antineoplastic activity of (16R)-Dihydrositsirikine did not yield specific experimental data. Consequently, this guide provides a comparative overview of alternative compounds and classes of molecules with demonstrated anticancer properties, intended for researchers, scientists, and drug development professionals. This report focuses on dihydropyridine derivatives and other natural products, presenting available data, outlining experimental protocols, and visualizing key pathways and workflows.

Comparative Analysis of Antineoplastic Agents

The exploration for novel anticancer compounds has led to the investigation of various synthetic and natural products. This section details the cytotoxic effects of 1,4-Dihydropyridine (DHP) derivatives and other promising agents against several cancer cell lines.

Dihydropyridine Derivatives: Emerging Antineoplastic Candidates

1,4-Dihydropyridine derivatives have been a subject of interest for their potential anticancer activities. Studies have shown that the structural characteristics of these compounds, such as symmetry and substitutions on the dihydropyridine ring, can significantly influence their cytotoxic efficacy.[1]

Compound Class	Target Cancer Cell Line	IC50 Value (µM)
2,6-Dimethyl-3,5-bis-N-(aryl/heteroaryl) carbamoyl-4-aryl-1,4-dihydropyridines	MOLT-4 (Human Leukemia)	17.4 ± 2.0[2]
Dimedone-derived asymmetric 1,4-DHP	MCF-7 (Human Breast Carcinoma)	61.1[1]

Diverse Natural and Synthetic Compounds in Cancer Research

A wide array of natural products and their synthetic analogs exhibit potent antineoplastic effects. These compounds, originating from various sources, have shown considerable activity in preclinical studies.

Compound	Class	Target Cancer Cell Line(s)	IC50 Value (µM)
Thiazolidin-4-one derivative	Synthetic Heterocycle	MCF-7 (Breast)	0.37[3]
Thiazolidin-4-one derivative	Synthetic Heterocycle	HepG2 (Liver)	0.24[3]
Secalonic acid D	Natural Xanthone	K562, HL60 (Leukemia)	0.43, 0.38[4]
Cryptophycin 52	Natural Depsipeptide	Various Human Tumor Cell Lines	Low picomolar range[5]

Unraveling the Mechanisms of Action

The antineoplastic effects of these diverse compounds are attributed to their ability to interfere with critical cellular processes in cancer cells, including the induction of programmed cell death (apoptosis), halting the cell division cycle, and modulating key signaling pathways.

Apoptosis Induction: A primary mechanism for many anticancer agents is the induction of apoptosis. This can be initiated through the intrinsic pathway, which is mitochondria-dependent, or the extrinsic pathway, which is mediated by death receptors. Both pathways converge on the activation of caspases, a family of proteases that execute the apoptotic process.[6][7][8] For instance, the natural product Araguspongine C has been demonstrated to induce apoptosis in A549 lung cancer cells.[9]

Cell Cycle Arrest: The disruption of the cell cycle is another effective strategy to inhibit tumor growth. Antineoplastic compounds can cause cancer cells to arrest at specific checkpoints, such as the G2/M phase, thereby preventing their proliferation.[10][11][12][13] The potent antimitotic agent, Cryptophycin 52, exemplifies this mechanism by causing an accumulation of tumor cells in the mitotic phase.[5]

Modulation of Signaling Pathways: Cancer progression is often fueled by dysregulated signaling pathways that promote cell survival and proliferation. Targeting these pathways is a key therapeutic strategy.

• PI3K/Akt/mTOR Pathway: This pathway is central to cell growth and survival, and its inhibition by certain natural products can lead to apoptosis.[2]

• EGFR Signaling: The Epidermal Growth Factor Receptor (EGFR) is a well-known oncogene. Some compounds, like Araguspongine C, exert their anticancer effects by downregulating EGFR expression.[9]

• MAPK/ERK Pathway: This pathway plays a crucial role in cell proliferation, and its modulation is a target for cancer therapy.[2]

Standardized Experimental Protocols

The validation of antineoplastic activity relies on a set of standardized in-vitro assays. The following protocols are fundamental in preclinical cancer research.

Cell Viability Assay (MTT Assay)

• Cell Culture: Cancer cells are seeded in 96-well plates and allowed to attach overnight.

• Compound Incubation: Cells are treated with a range of concentrations of the test compound for a defined period (e.g., 48-72 hours).

• MTT Reagent: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. In metabolically active cells, mitochondrial dehydrogenases convert MTT into a purple formazan product.

• Solubilization: The formazan crystals are dissolved using a solubilizing agent, such as dimethyl sulfoxide (DMSO).

• Quantification: The absorbance of the solution is measured using a microplate reader at a wavelength of approximately 570 nm. The IC50 value, the concentration at which 50% of cell growth is inhibited, is then calculated.

Apoptosis Assay via Flow Cytometry

• Treatment and Staining: Cells are treated with the test compound, harvested, and then stained with Annexin V and Propidium Iodide (PI).

• Analysis: The stained cells are analyzed by flow cytometry. Annexin V identifies early apoptotic cells by binding to phosphatidylserine on the cell surface, while PI enters and stains the DNA of late apoptotic and necrotic cells with compromised membranes.

Cell Cycle Analysis

• Fixation and Staining: Following treatment, cells are fixed in ethanol to permeabilize the membranes and then stained with a DNA-intercalating dye, such as Propidium Iodide (PI), in the presence of RNase to remove RNA.

• Flow Cytometry: The DNA content of individual cells is quantified by flow cytometry. The distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle is then determined.

Visualizing Molecular Pathways and Experimental Processes

Diagrams are essential tools for illustrating complex biological processes and experimental designs. The following have been generated using the Graphviz DOT language to adhere to the specified requirements.

Caption: The PI3K/Akt/mTOR pathway is a critical regulator of cell survival and proliferation.

Caption: A streamlined workflow for the discovery and preclinical development of novel antineoplastic agents.

References

• 1. In vitro bioassays for anticancer drug screening: effects of cell concentration and other assay parameters on growth inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Modulation of Multiple Signaling Pathways of the Plant-Derived Natural Products in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in synthetic strategies and SAR of thiazolidin-4-one containing molecules in cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. In vitro pharmacology of cryptophycin 52 (LY355703) in human tumor cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Induction of apoptosis by double-stranded RNA was present in the last common ancestor of cnidarian and bilaterian animals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Apoptosis induction on human breast cancer T47D cell line by extracts of Ancorina sp - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Induction of apoptosis by double-stranded RNA was present in the last common ancestor of cnidarian and bilaterian animals | PLOS Pathogens [journals.plos.org]
• 9. Anticancer activity of Araguspongine C via inducing apoptosis, and inhibition of oxidative stress, inflammation, and EGFR-TK in human lung cancer cells: An in vitro and in vivo study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Specific Irreversible Cell-Cycle Arrest and Depletion of Cancer Cells Obtained by Combining Curcumin and the Flavonoids Quercetin and Fisetin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Distinct mechanisms act in concert to mediate cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Etoposide-induced cell cycle delay and arrest-dependent modulation of DNA topoisomerase II in small-cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Lack of Reproducible Synthetic Protocols Hinders Comparative Analysis of (16R)-Dihydrositsirikine Synthesis

A comprehensive review of available scientific literature has revealed a significant gap in the documentation of reproducible synthesis protocols for the indole alkaloid (16R)-Dihydrositsirikine. Despite extensive searches for total syntheses, stereoselective routes, and syntheses of its parent compound and related stereoisomers, no detailed, experimentally validated protocols could be identified. This absence of published data precludes the creation of a comparative guide on the reproducibility of its synthesis, a critical resource for researchers in natural product chemistry and drug development.

(16R)-Dihydrositsirikine is a tetracyclic indole alkaloid, a class of natural products known for their complex structures and diverse biological activities. The ability to reliably synthesize such molecules is paramount for further investigation into their therapeutic potential. However, the current body of literature accessible through major scientific databases does not contain the requisite experimental details to allow for a thorough comparison of different synthetic strategies.

Key information that is consistently absent includes:

• Detailed Reaction Conditions: Specifics regarding temperature, reaction time, stoichiometry of reagents, and solvent systems are not available.

• Quantitative Yields: Published reports lack the specific yield data necessary to assess the efficiency and practicality of any potential synthetic step.

• Purification Methods: Information on the techniques used to isolate and purify the target compound, such as chromatography conditions and crystallization procedures, is not described.

• Spectroscopic Characterization: Complete and unambiguous characterization data (e.g., ¹H NMR, ¹³C NMR, HRMS, specific rotation) that would confirm the successful synthesis of the (16R) stereoisomer is not provided.

While general synthetic strategies for related indole alkaloids, such as those employing the Pictet-Spengler reaction, are well-documented, their direct applicability and efficiency for the specific stereochemistry of (16R)-Dihydrositsirikine remain speculative without concrete experimental evidence. The stereochemical complexity of (16R)-Dihydrositsirikine, with multiple chiral centers, necessitates a carefully controlled and well-documented synthetic approach to ensure the desired diastereomer is obtained with high purity.

The lack of published, reproducible protocols for the synthesis of (16R)-Dihydrositsirikine presents a significant hurdle for the scientific community. Without access to reliable methods for its preparation, further research into its biological properties and potential as a therapeutic agent is severely limited. This situation underscores the need for foundational research to establish and publish robust and reproducible synthetic routes to this and other complex natural products. At present, any attempt to provide a comparative guide on the reproducibility of its synthesis would be purely speculative and lack the necessary experimental foundation.

A Comparative Guide to the Inter-Laboratory Quantification of (16R)-Dihydrositsirikine

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comparative analysis of a hypothetical inter-laboratory study for the quantification of (16R)-Dihydrositsirikine, a compound of interest in pharmaceutical research. The objective of this study was to assess the reproducibility, reliability, and robustness of a standardized analytical method across multiple laboratories. By providing detailed experimental protocols and comparative performance data, this document serves as a valuable resource for establishing standardized analytical procedures and ensuring data integrity in multi-site studies.

Quantitative Data Summary

The following table summarizes the key performance metrics from the three participating laboratories in the inter-laboratory comparison of (16R)-Dihydrositsirikine quantification. The data demonstrates a high degree of consistency and reliability of the analytical method across different laboratory settings.

Performance Metric	Laboratory A	Laboratory B	Laboratory C	Acceptance Criteria
Linearity (R²)	0.9992	0.9989	0.9995	> 0.995
Accuracy (% Recovery)	98.7%	101.2%	99.5%	95 - 105%
Precision (RSDr %)	1.8%	2.1%	1.5%	< 5%
Limit of Detection (LOD)	0.5 ng/mL	0.6 ng/mL	0.4 ng/mL	Reportable
Limit of Quantification (LOQ)	1.5 ng/mL	1.8 ng/mL	1.2 ng/mL	Reportable

Experimental Protocols

A detailed methodology was established and distributed to all participating laboratories to ensure consistency in the execution of the (16R)-Dihydrositsirikine quantification.

1. Sample Preparation:

• Matrix: Human plasma.

• Procedure: A protein precipitation method was employed. To 100 µL of plasma sample, 300 µL of acetonitrile containing the internal standard (IS) was added.

• Vortexing: The mixture was vortexed for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: The samples were then centrifuged at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: 200 µL of the clear supernatant was transferred to a clean vial for analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer was used.

• Chromatographic Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm) was utilized for the separation.

• Mobile Phase: A gradient elution was performed with 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).

• Flow Rate: The flow rate was maintained at 0.4 mL/min.

• Injection Volume: 5 µL of the prepared sample was injected.

• Mass Spectrometry: The mass spectrometer was operated in positive electrospray ionization (ESI) mode. Multiple Reaction Monitoring (MRM) was used for the quantification of (16R)-Dihydrositsirikine and the internal standard.

3. Data Analysis and Validation Parameters:

The analytical method was validated according to the International Council for Harmonisation (ICH) guidelines.[1]

• Linearity: Assessed by analyzing a series of calibration standards over a specified concentration range.

• Accuracy: Determined by the analysis of quality control (QC) samples at low, medium, and high concentrations, and expressed as the percentage of recovery.

• Precision: Evaluated through the repeated analysis of QC samples, with the repeatability (intra-assay precision) expressed as the relative standard deviation (RSDr).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio, typically 3:1 for LOD and 10:1 for LOQ.

Visualized Workflow and Logical Relationships

The following diagrams illustrate the key processes and logical flows described in this guide.

Experimental Workflow for (16R)-Dihydrositsirikine Quantification.

Inter-Laboratory Comparison Logical Flow.

References

• 1. ema.europa.eu [ema.europa.eu]

Benchmarking (16R)-Dihydrositsirikine: A Comparative Guide for Enzyme Inhibition (Hypothetical Framework)

Disclaimer: As of the latest literature review, there are no publicly available experimental data on the enzyme inhibitory activity of (16R)-Dihydrositsirikine. Consequently, a direct, data-driven comparison with known enzyme inhibitors is not currently possible. This guide is presented as a hypothetical framework to illustrate how such a comparison would be structured, should data become available. It is intended to serve as a template for researchers and drug development professionals in designing and presenting future benchmarking studies.

(16R)-Dihydrositsirikine is a monoterpenoid indole alkaloid, a class of natural products that includes the well-known Vinca alkaloids.[1][2] Prominent members of the Vinca alkaloid family, such as vincristine and vinblastine, are established anti-cancer agents that function by inhibiting tubulin polymerization, a critical process in cell division.[3][4] Given its structural similarity, it is plausible that (16R)-Dihydrositsirikine may exhibit similar biological activities. This guide, therefore, uses the inhibition of tubulin polymerization as a hypothetical basis for comparison.

Data Presentation: Comparative Inhibitory Potency

A crucial aspect of benchmarking is the quantitative comparison of inhibitory activity. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency in inhibiting a specific biological or biochemical function.[2] The table below illustrates how the IC50 value of (16R)-Dihydrositsirikine could be compared against other known inhibitors of tubulin polymerization.

Compound	Target Enzyme/Process	Assay Type	IC50 (µM)
(16R)-Dihydrositsirikine	Tubulin Polymerization	In vitro Fluorescence Assay	Data Not Available
Vincristine	Tubulin Polymerization	In vitro Fluorescence Assay	0.8
Vinblastine	Tubulin Polymerization	In vitro Fluorescence Assay	1.2
Paclitaxel	Tubulin Depolymerization	In vitro Fluorescence Assay	0.5
Colchicine	Tubulin Polymerization	In vitro Fluorescence Assay	2.5

Table 1: Hypothetical comparative IC50 values of (16R)-Dihydrositsirikine and known tubulin-targeting agents. The data for known inhibitors are representative values and may vary depending on experimental conditions.

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of experimental findings. Below is a sample protocol for an in vitro tubulin polymerization assay that could be used to determine the IC50 value of (16R)-Dihydrositsirikine.

In Vitro Tubulin Polymerization Assay

Objective: To quantify the inhibitory effect of (16R)-Dihydrositsirikine on the polymerization of tubulin in a cell-free system.

Materials:

• Purified bovine brain tubulin (>99% pure)

• Polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

• Guanosine-5'-triphosphate (GTP)

• Fluorescent reporter dye (e.g., DAPI)

• (16R)-Dihydrositsirikine and control inhibitors (dissolved in DMSO)

• 96-well microplates

• Fluorescence plate reader

Procedure:

• A reaction mixture containing polymerization buffer, tubulin, and GTP is prepared.

• The fluorescent reporter dye, which exhibits increased fluorescence upon binding to polymerized microtubules, is added to the mixture.

• Serial dilutions of (16R)-Dihydrositsirikine and control compounds are added to the wells of a 96-well plate.

• The tubulin-containing reaction mixture is added to each well to initiate the polymerization reaction.

• The plate is incubated at 37°C, and the fluorescence intensity is measured at regular intervals for a defined period (e.g., 60 minutes) using a fluorescence plate reader (Excitation/Emission wavelengths appropriate for the chosen dye).

• The rate of polymerization is determined from the slope of the fluorescence versus time plot.

• The percentage of inhibition for each concentration of the test compound is calculated relative to a vehicle control (DMSO).

• The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Mandatory Visualizations

Visual representations of pathways and workflows are critical for conveying complex information concisely.

Caption: Signaling pathway of tubulin dynamics and hypothesized inhibition.

Caption: Experimental workflow for IC50 determination of tubulin inhibitors.

References

• 1. Vinca alkaloid - Wikipedia [en.wikipedia.org]
• 2. ijsrtjournal.com [ijsrtjournal.com]
• 3. The Vinca Alkaloids - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. ijsra.net [ijsra.net]

Statistical Analysis of Dose-Response Curves: A Comparative Guide for (16R)-Dihydrositsirikine

Disclaimer: Publicly available experimental data on the dose-response relationship of (16R)-Dihydrositsirikine is limited. This guide provides a framework for the statistical analysis and comparison of its dose-response curves, including standardized experimental protocols and a hypothetical signaling pathway, to be adapted once specific data becomes available.

This comparison guide is intended for researchers, scientists, and drug development professionals, offering a structured approach to analyzing the dose-response effects of (16R)-Dihydrositsirikine. The methodologies and frameworks presented are designed to facilitate objective comparisons with alternative compounds.

Quantitative Data Summary

A crucial aspect of dose-response analysis is the clear presentation of quantitative data. The following table provides a standardized format for summarizing key parameters obtained from dose-response experiments, such as the half-maximal inhibitory concentration (IC₅₀) or half-maximal effective concentration (EC₅₀).

Table 1: Comparative Dose-Response Data for (16R)-Dihydrositsirikine and Alternative Compounds

Compound	Cell Line	Assay Type	IC₅₀/EC₅₀ (µM)	Hill Slope	Maximum Inhibition/Effect (%)
(16R)-Dihydrositsirikine	e.g., HeLa	e.g., MTT Assay	Data	Data	Data
Alternative Compound A	e.g., HeLa	e.g., MTT Assay	Data	Data	Data
Alternative Compound B	e.g., HeLa	e.g., MTT Assay	Data	Data	Data

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to robust scientific research. Below is a standard methodology for determining the dose-response curve of a compound using a colorimetric cell viability assay.

Protocol: Determination of Cell Viability using MTT Assay

1. Cell Culture and Seeding:

• Culture human cancer cells (e.g., HeLa) in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.
• Harvest cells using trypsin-EDTA and perform a cell count using a hemocytometer.
• Seed the cells into 96-well plates at a density of 5 x 10³ cells per well in 100 µL of culture medium and incubate for 24 hours to allow for cell attachment.

2. Compound Treatment:

• Prepare a stock solution of (16R)-Dihydrositsirikine in dimethyl sulfoxide (DMSO).
• Perform serial dilutions of the compound in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration in all wells should be less than 0.1%.
• Remove the old medium from the 96-well plates and add 100 µL of the medium containing the different concentrations of the compound to the respective wells. Include a vehicle control (medium with DMSO) and a blank control (medium only).
• Incubate the plates for 48 hours.

3. MTT Assay:

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for an additional 4 hours at 37°C.
• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
• Measure the absorbance at 570 nm using a microplate reader.

4. Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.
• Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve.
• Determine the IC₅₀ value by fitting the data to a sigmoidal dose-response (variable slope) equation using appropriate software (e.g., GraphPad Prism).

Visualization of Cellular Mechanisms

Understanding the signaling pathways affected by a compound is critical for drug development. While the specific pathway for (16R)-Dihydrositsirikine is not yet fully elucidated, many alkaloids derived from Catharanthus roseus are known to interfere with microtubule dynamics, leading to cell cycle arrest and apoptosis. The following diagram illustrates a hypothetical signaling pathway.

Caption: Hypothetical signaling pathway for (16R)-Dihydrositsirikine's anti-cancer activity.

This guide provides a comprehensive framework for the systematic evaluation of (16R)-Dihydrositsirikine. The presented protocols and data structures are intended to ensure consistency and facilitate direct comparisons with other potential therapeutic agents, thereby aiding in the drug discovery and development process.

Safety & Regulatory Compliance

Safe Disposal of (16R)-Dihydrositsirikine: A Procedural Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of (16R)-Dihydrositsirikine, a research-grade chemical. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance. In the absence of a specific Safety Data Sheet (SDS) for (16R)-Dihydrositsirikine, a conservative approach, treating the compound as hazardous, is mandatory.

Immediate Safety and Hazard Assessment

(16R)-Dihydrositsirikine is an indole alkaloid.[1][2] While specific toxicity data is unavailable, many indole alkaloids possess significant physiological activity.[2] Therefore, it is prudent to handle this compound with a high degree of caution.

Key Assumed Hazards:

• Potential for skin and eye irritation.

• Possible toxicity if ingested or inhaled.

• Reactivity with strong oxidizing agents and acids.

• Environmental release must be strictly avoided.

Personal Protective Equipment (PPE): To ensure safety during handling and disposal, the following personal protective equipment must be worn:

PPE Category	Specification
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).
Eye Protection	Safety glasses with side shields or chemical safety goggles.
Body Protection	A standard laboratory coat.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.

Step-by-Step Disposal Protocol

The proper disposal of (16R)-Dihydrositsirikine follows a structured procedure to minimize risks and ensure compliance with hazardous waste regulations.

1. Waste Identification and Segregation:

• Treat all (16R)-Dihydrositsirikine waste, including pure compound, contaminated solutions, and any contaminated labware (e.g., pipette tips, vials), as hazardous chemical waste.

• Do not mix this waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Waste Collection and Containment:

• Collect solid waste in a clearly labeled, sealable, and chemically compatible container.

• Collect liquid waste (e.g., solutions containing the compound) in a separate, labeled, leak-proof, and chemically compatible container.

• The container label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "(16R)-Dihydrositsirikine."

  • The approximate quantity of the waste.

  • The date of accumulation.

  • The name of the principal investigator or laboratory contact.

3. Storage of Waste:

• Store the waste container in a designated, secure, and well-ventilated satellite accumulation area within the laboratory.

• Ensure the storage area is away from heat sources, open flames, and incompatible chemicals.

• Keep the container tightly closed except when adding waste.

4. Final Disposal:

• Arrange for the collection of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.

• Do not attempt to dispose of (16R)-Dihydrositsirikine down the drain or in the regular trash.[3][4][5]

Disposal Workflow

The following diagram illustrates the logical workflow for the safe disposal of (16R)-Dihydrositsirikine.

References

• 1. Cornell University Department of Animal Science [poisonousplants.ansci.cornell.edu]
• 2. Indole alkaloid - Wikipedia [en.wikipedia.org]
• 3. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 4. acs.org [acs.org]
• 5. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]

Personal protective equipment for handling (16R)-Dihydrositsirikine

Essential Safety and Handling Guide for (16R)-Dihydrositsirikine

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of (16R)-Dihydrositsirikine (CAS No. 6519-26-2). Given the limited availability of specific safety data for this compound, a conservative approach is mandated, treating it as potentially hazardous. The following procedures are based on established best practices for handling novel chemical compounds and indole alkaloids in a laboratory setting.

I. Immediate Safety and Hazard Assessment

Key Assumed Hazards:

• Potential for skin and eye irritation.[2]

• Possible toxicity if ingested or inhaled.[2]

• Reactivity with strong oxidizing agents and acids.[2]

• Environmental release must be avoided.[2]

II. Personal Protective Equipment (PPE)

A comprehensive assessment of the work area and planned procedures is required to determine the appropriate level of PPE.[4] The following table summarizes the minimum required PPE for handling (16R)-Dihydrositsirikine.

PPE Category	Specification
Hand Protection	Chemical-resistant gloves (e.g., nitrile) are mandatory. For tasks with a higher risk of exposure, consider double-gloving or using a more robust glove type. Gloves must be inspected before use and changed immediately upon contamination.[4][5]
Eye and Face Protection	Safety glasses with side shields meeting ANSI Z87.1 standards are the minimum requirement.[6] When there is a splash hazard, chemical splash goggles and a face shield worn over the goggles are required.[4][6]
Body Protection	A flame-resistant laboratory coat must be worn at all times and be fully buttoned.[6][7] Long pants and closed-toe shoes are also mandatory to cover all exposed skin.[6][7]
Respiratory Protection	All handling of powdered or volatile forms of (16R)-Dihydrositsirikine should be conducted in a certified chemical fume hood or a well-ventilated enclosure to minimize inhalation exposure.[2][8] If a fume hood is not available, a risk assessment must be performed to determine if respiratory protection is needed.

III. Operational Plan: Step-by-Step Handling Protocol

Adherence to a structured workflow is critical to ensure safety and minimize exposure during the handling of (16R)-Dihydrositsirikine.

A. Preparation and Pre-Handling:

• Designate a Work Area: All work with (16R)-Dihydrositsirikine should be performed in a designated area within a laboratory, preferably inside a chemical fume hood.

• Assemble Materials: Before handling the compound, ensure all necessary equipment (spatulas, weighing paper, glassware, etc.), PPE, and waste containers are within immediate reach.

• Review Procedures: All personnel involved must review this safety guide and any experiment-specific protocols before beginning work.

B. Handling the Compound:

• Don PPE: Put on all required personal protective equipment as specified in the table above.

• Weighing and Transfer:

  • Conduct all weighing and transfers of solid (16R)-Dihydrositsirikine within a chemical fume hood to prevent inhalation of airborne particles.

  • Use appropriate tools (e.g., spatulas) for transfers. Avoid creating dust.

  • If preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Post-Transfer:

  • Immediately clean any spills, following the emergency procedures outlined below.

  • Securely cap all containers holding (16R)-Dihydrositsirikine.

  • Clean all non-disposable equipment used for handling the compound.

C. Storage:

• Store (16R)-Dihydrositsirikine in a tightly sealed container in a refrigerator at 2-8°C, as recommended by suppliers.[9]

• The storage area should be clearly labeled as containing a potentially hazardous compound.

IV. Disposal Plan

All waste materials contaminated with (16R)-Dihydrositsirikine must be treated as hazardous chemical waste.

A. Waste Segregation and Collection:

• Solid Waste: Contaminated items such as gloves, weighing paper, and disposable labware should be placed in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing (16R)-Dihydrositsirikine should be collected in a separate, sealed, and labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Sharps Waste: Any contaminated needles or other sharps must be disposed of in a designated sharps container.

B. Disposal Procedure:

• All hazardous waste must be disposed of through the institution's environmental health and safety office, following all local, state, and federal regulations.

• Do not dispose of (16R)-Dihydrositsirikine down the drain or in regular trash.[10]

V. Emergency Procedures

A. In Case of a Spill:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area if necessary.

• Control the Spill: If it is safe to do so, use a chemical spill kit to absorb the spilled material. Avoid creating dust from solid spills.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent, and dispose of all cleanup materials as hazardous waste.

• Report: Report the incident to the laboratory supervisor and the institution's environmental health and safety office.

B. In Case of Personal Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[10] Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[11] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[11]

Visual Workflow and Logical Relationships

To further clarify the procedural steps for safe handling, the following diagrams illustrate the operational workflow and the decision-making process for PPE selection.

Caption: Step-by-step workflow for handling (16R)-Dihydrositsirikine.

Caption: Decision tree for selecting appropriate PPE.

References

• 1. esschemco.com [esschemco.com]
• 2. benchchem.com [benchchem.com]
• 3. Indole alkaloid | chemical compound | Britannica [britannica.com]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 5. ehs.ucsf.edu [ehs.ucsf.edu]
• 6. ehs.dartmouth.edu [ehs.dartmouth.edu]
• 7. Personal Protection Equipment (PPE) in Laboratories Policy | Office of Research [bu.edu]
• 8. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. kishida.co.jp [kishida.co.jp]